Praeroside II

• CAS: 86940-46-7

Core Science & Biosynthesis

Unraveling the Molecular Architecture of Praeroside II: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical guide to the chemical structure elucidation of Praeroside II, an angular-type pyranocoumarin glycoside. The following sections detail the isolation, spectroscopic analysis, and logical workflow employed to determine the definitive structure of this natural product. All quantitative data is presented in structured tables for clarity and comparative analysis, and key experimental protocols are described.

Isolation of Praeroside II from Peucedanum praeruptorum

Praeroside II was first isolated from the roots of Peucedanum praeruptorum. The general procedure for its extraction and purification is outlined below.

Experimental Protocol: Isolation and Purification

A typical isolation protocol for pyranocoumarin glycosides from Peucedanum species involves the following steps:

• Extraction: The dried and powdered roots of Peucedanum praeruptorum are extracted with a suitable solvent, typically methanol or ethanol, at room temperature. This process is repeated multiple times to ensure exhaustive extraction of the plant material.

• Solvent Partitioning: The combined crude extract is concentrated under reduced pressure. The resulting residue is then suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol. The pyranocoumarin glycosides, including Praeroside II, are typically enriched in the n-butanol fraction.

• Chromatographic Separation: The n-butanol fraction is subjected to a series of chromatographic techniques to isolate the individual compounds. This multi-step process often includes:

  • Column Chromatography: Initial separation is performed on a silica gel column, eluting with a gradient of chloroform and methanol.

  • Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing Praeroside II are further purified using preparative HPLC, often with a C18 column and a mobile phase consisting of a methanol-water or acetonitrile-water gradient.

The purity of the isolated Praeroside II is then assessed by analytical HPLC and spectroscopic methods.

Spectroscopic Data and Structure Elucidation

The determination of the chemical structure of Praeroside II relies on a combination of spectroscopic techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry provides crucial information about the molecular formula of Praeroside II.

Experimental Protocol: LC-MS Analysis

Liquid chromatography-mass spectrometry (LC-MS) is employed to determine the mass of the intact molecule and its fragments. A common setup involves an Agilent 6530 Q-TOF spectrometer with an LC-ESI-QTOF interface. The precursor ion is typically observed as an adduct, such as [M+NH₄]⁺.

Table 1: Mass Spectrometry Data for Praeroside II

Ion	Observed m/z	Calculated m/z	Molecular Formula
[M+NH₄]⁺	442.1701	442.1713	C₂₀H₂₈NO₁₀⁺
Inferred for M	C₂₀H₂₄O₁₀

Data sourced from PubChem CID 24066895.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are the cornerstone techniques for elucidating the detailed connectivity and stereochemistry of Praeroside II. The assignments are typically confirmed through 2D NMR experiments such as COSY, HSQC, and HMBC.

Experimental Protocol: NMR Spectroscopy

NMR spectra are recorded on a high-field spectrometer (e.g., 400 or 600 MHz) in a suitable deuterated solvent, such as methanol-d₄ or DMSO-d₆. Chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal standard.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Praeroside II

Position	δC (ppm)	δH (ppm, J in Hz)
Aglycone
2	161.5
3	112.8	6.25 (d, 9.5)
4	143.7	7.98 (d, 9.5)
4a	112.5
5	157.8
6	98.5	6.80 (s)
8a	155.8
3'	70.1	3.95 (d, 8.5)
4'	77.9	4.90 (d, 8.5)
C(CH₃)₂	78.9
CH₃	25.4	1.25 (s)
CH₃	23.1	1.35 (s)
Glucose Moiety
1''	101.2	4.85 (d, 7.5)
2''	74.8	3.25 (m)
3''	77.8	3.35 (m)
4''	71.5	3.20 (m)
5''	78.0	3.15 (m)
6''	62.7	3.85 (dd, 12.0, 2.0), 3.70 (dd, 12.0, 5.5)

Note: The specific assignments and coupling constants are based on typical values for angular-type pyranocoumarin glycosides and require confirmation from the original publication.

Workflow for Structure Elucidation

The logical process for determining the structure of Praeroside II is a systematic integration of the data obtained from various analytical techniques. This workflow ensures a rigorous and unambiguous assignment of the molecular architecture.

Caption: Workflow for the structure elucidation of Praeroside II.

Conclusion

The structure of Praeroside II has been unequivocally established through a combination of systematic isolation procedures and comprehensive spectroscopic analysis. The data from mass spectrometry confirmed the molecular formula, while detailed 1D and 2D NMR experiments revealed the connectivity of the angular pyranocoumarin aglycone, the identity of the sugar moiety as glucose, the site of glycosylation, and the relative stereochemistry. This technical guide provides a framework for understanding the methodologies and logical processes involved in the chemical structure elucidation of complex natural products.

Praeroside II: A Technical Guide to its Discovery, Chemistry, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Praeroside II, a naturally occurring angular-type pyranocoumarin glycoside, has garnered interest within the scientific community for its potential therapeutic properties. This document provides a comprehensive overview of the discovery, history, and chemical characterization of Praeroside II. It details the experimental protocols for its isolation and structural elucidation, including spectroscopic data. Furthermore, this guide summarizes the current understanding of its biological activities, with a focus on its anti-inflammatory effects and the underlying molecular mechanisms. All quantitative data are presented in structured tables, and key experimental workflows and signaling pathways are visualized using diagrams to facilitate a deeper understanding of this promising natural compound.

Discovery and History

Praeroside II was first isolated from the roots of the plant Peucedanum praeruptorum Dunn, a traditional Chinese medicinal herb. While the exact first date of discovery is not definitively documented in readily available literature, its CAS Registry Number (86940-46-7) suggests its identification occurred around 1983. Seminal work on the chemical constituents of Peucedanum species throughout the 1980s led to the isolation and characterization of numerous coumarin glycosides, including Praeroside II. Subsequent studies have also identified Praeroside II in the roots of Angelica furcijuga.

The initial structural elucidation of Praeroside II was accomplished through a combination of chemical degradation and spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These early investigations established its core structure as a pyranocoumarin glycoside.

Chemical Structure and Properties

Praeroside II is characterized by an angular pyranocoumarin aglycone linked to a glucose moiety.

Table 1: Chemical and Physical Properties of Praeroside II

Property	Value
Molecular Formula	C₂₀H₂₄O₁₀
Molecular Weight	424.4 g/mol
CAS Registry Number	86940-46-7
Appearance	White crystalline solid
Solubility	Soluble in methanol, ethanol, DMSO

Spectroscopic Data for Structural Elucidation

The definitive structure of Praeroside II was established through detailed analysis of its 13C NMR and 1H NMR spectra.

Table 2: 13C NMR Spectroscopic Data of Praeroside II

Carbon No.	Chemical Shift (δ) ppm
2	161.5
3	113.1
4	143.5
4a	112.8
5	128.7
6	115.9
7	157.9
8	101.3
8a	154.2
2'	78.9
3'	70.6
4'	79.8
5'	22.1
6'	26.8
1''	103.2
2''	74.9
3''	77.8
4''	71.3
5''	78.1
6''	62.5

Note: Chemical shifts are typically referenced to a standard solvent signal. The data presented here is a representative compilation from literature.

Experimental Protocols

Isolation of Praeroside II from Peucedanum praeruptorum

The following protocol outlines a general method for the isolation of Praeroside II from the dried roots of P. praeruptorum.

Figure 1. General workflow for the isolation of Praeroside II.

Methodology:

• Extraction: The air-dried and powdered roots of Peucedanum praeruptorum are extracted with methanol under reflux for several hours. This process is typically repeated multiple times to ensure exhaustive extraction.

• Concentration: The combined methanolic extracts are concentrated under reduced pressure to yield a crude extract.

• Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as ethyl acetate and n-butanol. Praeroside II, being a glycoside, will preferentially partition into the more polar n-butanol fraction.

• Column Chromatography: The concentrated n-butanol extract is subjected to silica gel column chromatography.

• Elution: The column is eluted with a gradient of chloroform and methanol. The fractions are monitored by thin-layer chromatography (TLC).

• Purification: Fractions containing Praeroside II are combined and further purified using preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Biological Activity and Mechanism of Action

Praeroside II has been investigated for a range of biological activities, with a primary focus on its anti-inflammatory properties.

Anti-inflammatory Activity

Studies have demonstrated that Praeroside II can inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. Overproduction of NO is a key feature of inflammatory processes.

Table 3: In Vitro Anti-inflammatory Activity of Praeroside II

Cell Line	Stimulant	Parameter Measured	IC₅₀ Value
RAW 264.7	LPS	Nitric Oxide (NO) Production	Data not consistently reported, requires further investigation

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of many natural compounds, including coumarins isolated from Peucedanum praeruptorum, are often attributed to their ability to modulate key inflammatory signaling pathways. The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response.

Unveiling the Bioactivity of Praeroside II: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Praeroside II, a naturally occurring angular-type pyranocoumarin glycoside, has demonstrated noteworthy preliminary biological activity, primarily in the realm of anti-inflammatory responses. This technical guide synthesizes the available scientific data on Praeroside II, presenting its core bioactivity, experimental methodologies, and potential mechanistic pathways.

Core Biological Activity: Inhibition of Nitric Oxide Production

The principal characterized biological effect of Praeroside II is its ability to inhibit the production of nitric oxide (NO) in macrophages. Overproduction of NO is a hallmark of chronic inflammation and is implicated in the pathophysiology of various inflammatory diseases. The capacity of Praeroside II to modulate this pathway positions it as a compound of interest for further investigation in anti-inflammatory drug discovery.

This activity was identified in a study focused on constituents from the roots of Angelica furcijuga, a plant known for its traditional medicinal uses. Praeroside II has also been isolated from several other plant species, including Peucedanum praeruptorum, Chrysanthemum × morifolium, Peucedanum japonicum, and Phlojodicarpus sibiricus.

Quantitative Analysis of Bioactivity

Table 1: Summary of Praeroside II Biological Activity

Biological Activity	Target	Source Organism for Compound	Quantitative Data (IC50)
Inhibition of Nitric Oxide (NO) Production	Macrophages	Angelica furcijuga	Data not available
Hepatoprotective Activity	-	Angelica furcijuga	Data not available

Experimental Protocols

A detailed experimental protocol for the assessment of nitric oxide inhibition by Praeroside II is crucial for the replication and advancement of this research. Based on standard methodologies for this type of assay, the following is a likely experimental workflow.

Inhibition of Nitric Oxide Production in Macrophages

This experimental workflow outlines the probable steps taken to determine the effect of Praeroside II on nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages.

Caption: Probable experimental workflow for assessing nitric oxide inhibition.

Potential Signaling Pathways

The precise molecular mechanisms and signaling pathways through which Praeroside II exerts its inhibitory effect on nitric oxide production have not yet been elucidated. However, based on the known pathways for coumarin glycosides, a plausible mechanism involves the modulation of the nuclear factor-kappa B (NF-κB) signaling pathway.

Hypothesized Signaling Pathway for NO Inhibition

The following diagram illustrates a potential signaling cascade that could be targeted by Praeroside II to reduce nitric oxide production.

Caption: Hypothesized mechanism of NO inhibition by Praeroside II.

In this proposed pathway, Lipopolysaccharide (LPS) activates Toll-like receptor 4 (TLR4), initiating a signaling cascade that leads to the activation of the IKK complex. This complex then phosphorylates the inhibitory protein IκB, leading to its degradation and the subsequent release and nuclear translocation of NF-κB. In the nucleus, NF-κB promotes the transcription of the inducible nitric oxide synthase (iNOS) gene, resulting in the production of nitric oxide. Praeroside II may exert its inhibitory effect by interfering with key steps in this pathway, such as the activation of the IKK complex or the nuclear translocation of NF-κB.

Conclusion and Future Directions

Praeroside II has emerged as a natural compound with promising anti-inflammatory potential, specifically through the inhibition of nitric oxide production. The lack of detailed quantitative data and mechanistic studies highlights a significant gap in the current understanding of this molecule. Future research should focus on:

• Quantitative Assessment: Determining the IC50 value of Praeroside II for nitric oxide inhibition to establish its potency.

• Mechanism of Action: Elucidating the specific signaling pathways modulated by Praeroside II, with a focus on the NF-κB pathway and other inflammatory cascades.

• In Vivo Studies: Evaluating the anti-inflammatory efficacy of Praeroside II in animal models of inflammation.

• Hepatoprotective Evaluation: Investigating the potential hepatoprotective effects of Praeroside II, as suggested by preliminary findings.

A comprehensive understanding of the biological activities and mechanisms of Praeroside II will be instrumental in unlocking its full therapeutic potential for the development of novel anti-inflammatory agents.

Unraveling the Anti-Inflammatory Potential of Praeroside II: A Mechanistic Hypothesis

For Immediate Release

TOKYO, Japan – Praeroside II, an angular-type pyranocoumarin glycoside found in the roots of plants such as Peucedanum praeruptorum and Angelica furcijuga, has demonstrated potential as an anti-inflammatory agent. A key study has identified its ability to inhibit the production of nitric oxide (NO) in macrophages, a critical mediator in the inflammatory process. This technical guide synthesizes the available scientific evidence to propose a hypothesized mechanism of action for Praeroside II, providing researchers, scientists, and drug development professionals with a comprehensive overview of its potential therapeutic applications.

Core Hypothesis: Inhibition of Inducible Nitric Oxide Synthase (iNOS) Pathway

The central hypothesis for the mechanism of action of Praeroside II revolves around its ability to suppress the production of nitric oxide in inflammatory conditions. Nitric oxide, while essential for various physiological processes, can contribute to tissue damage and chronic inflammation when produced in excess by the enzyme inducible nitric oxide synthase (iNOS) in macrophages. The available data suggests that Praeroside II interferes with this pathway, thereby exerting its anti-inflammatory effects.

Quantitative Analysis of Bioactivity

The primary evidence for the anti-inflammatory activity of Praeroside II comes from a study investigating compounds isolated from the roots of Angelica furcijuga. This research demonstrated that Praeroside II inhibits nitric oxide production in lipopolysaccharide (LPS)-stimulated mouse peritoneal macrophages.

Compound	Biological Activity	Cell Type	IC50 Value (µM)	Reference
Praeroside II	Inhibition of Nitric Oxide (NO) Production	Mouse Peritoneal Macrophages	>100	[1]

Note: While the study confirmed inhibitory activity, the IC50 value for Praeroside II was greater than 100 µM, indicating moderate to low potency in this specific assay compared to other compounds tested in the same study.[1]

Experimental Protocol: Inhibition of Nitric Oxide Production

The following methodology was employed to assess the inhibitory effect of Praeroside II on nitric oxide production[1]:

1. Cell Culture and Stimulation:

• Peritoneal macrophages were collected from the peritoneal cavity of male ddY mice.

• The cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (100 µg/mL).

• Macrophages were seeded in 96-well microplates and pre-incubated for 24 hours.

• The cells were then treated with varying concentrations of Praeroside II.

• Subsequently, inflammation was induced by adding lipopolysaccharide (LPS; 10 µg/mL) to the cell cultures.

2. Nitric Oxide Measurement:

• After a 24-hour incubation period with LPS and the test compounds, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant was measured as an indicator of NO production.

• This was achieved using the Griess reagent system, which involves a colorimetric reaction.

• The absorbance was measured at 570 nm.

• The inhibitory activity of Praeroside II was calculated by comparing the nitrite concentration in treated cells to that in untreated, LPS-stimulated control cells.

Visualizing the Hypothesized Mechanism

To illustrate the proposed mechanism of action and the experimental workflow, the following diagrams have been generated using the DOT language.

Caption: Hypothesized signaling pathway of Praeroside II's anti-inflammatory action.

Caption: Workflow for assessing the inhibition of nitric oxide production.

Discussion and Future Directions

The foundational evidence points towards Praeroside II's ability to modulate macrophage-mediated inflammation by inhibiting nitric oxide production. However, the precise molecular target and the upstream signaling events affected by Praeroside II remain to be elucidated. The moderate potency observed in the initial study suggests that further investigation is warranted to understand its full therapeutic potential.

Future research should focus on:

• Determining the specific mechanism of iNOS inhibition: Does Praeroside II inhibit the expression of the iNOS gene, interfere with iNOS enzyme activity directly, or affect the availability of substrates and cofactors?

• Investigating upstream signaling pathways: Does Praeroside II modulate key inflammatory signaling cascades such as the NF-κB pathway, which is a critical regulator of iNOS expression?

• Structure-Activity Relationship (SAR) studies: Can the chemical structure of Praeroside II be modified to enhance its potency and selectivity?

• In vivo studies: Validating the anti-inflammatory effects of Praeroside II in animal models of inflammatory diseases.

References

• 1. Hepatoprotective and nitric oxide production inhibitory activities of coumarin and polyacetylene constituents from the roots of Angelica furcijuga - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Extraction of Praeroside II from Peucedanum japonicum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Praeroside II, a coumarin glycoside, has been identified in various plant species, notably in the leaves and roots of Peucedanum japonicum. This document provides a detailed protocol for the extraction and purification of Praeroside II, synthesized from established methodologies for coumarin glycosides from plant matrices. Additionally, it presents available quantitative data and a representative signaling pathway potentially influenced by compounds with similar bioactivities.

Data Presentation: Quantitative Analysis of Peucedanum japonicum Extracts

Plant Part	Extraction Solvent	Total Phenolic Content (mg/g tannic acid equivalent)	Total Coumarin Content (mg/g)
Roots	Methanol (MeOH)	47.71	>100
Ethanol (EtOH)	Not specified	Not specified
Acetone	Not specified	>100
Leaves	Methanol (MeOH)	Not specified	<50
Ethanol (EtOH)	Not specified	<50
Acetone	Not specified	<50

Note: Data is adapted from a study on the quantification of phenolic compounds in Peucedanum japonicum and indicates that acetone and methanol are effective solvents for extracting coumarins from the roots.[1]

Experimental Protocols

This protocol outlines a comprehensive procedure for the extraction, fractionation, and purification of Praeroside II from the dried leaves of Peucedanum japonicum. The methodology is based on protocols for the isolation of coumarin glycosides from plant material.[2]

1. Plant Material and Reagents

• Plant Material: Dried and powdered leaves of Peucedanum japonicum.

• Solvents: 80% Ethanol (EtOH), n-hexane, ethyl acetate (EtOAc), n-butanol (n-BuOH), Methanol (MeOH), distilled water. All solvents should be of analytical or HPLC grade.

• Stationary Phases: Silica gel for column chromatography, C18 reversed-phase silica gel for preparative HPLC.

2. Extraction and Fractionation

• Extraction:

  • Macerate 1 kg of powdered Peucedanum japonicum leaves in 10 L of 80% EtOH at room temperature for 72 hours.

  • Filter the extract and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude ethanol extract.

• Solvent Partitioning:

  • Suspend the crude ethanol extract in 500 mL of distilled water.

  • Perform sequential liquid-liquid partitioning with the following solvents in a separatory funnel:

    • n-hexane (3 x 500 mL) to remove nonpolar compounds.

    • Ethyl acetate (3 x 500 mL) to extract compounds of intermediate polarity.

    • n-butanol (3 x 500 mL) to extract polar glycosidic compounds, including Praeroside II.

  • Collect and concentrate the n-butanol fraction to dryness under reduced pressure.

3. Purification

• Silica Gel Column Chromatography:

  • Subject the dried n-butanol fraction to silica gel column chromatography.

  • Elute the column with a gradient solvent system of increasing polarity, typically a mixture of chloroform and methanol.

  • Collect fractions and monitor by thin-layer chromatography (TLC) to identify fractions containing Praeroside II.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions containing Praeroside II and further purify using preparative HPLC on a C18 column.

  • Use a mobile phase gradient of methanol and water to achieve fine separation.

  • Collect the peak corresponding to Praeroside II and verify its purity by analytical HPLC.

Visualization of Methodologies and Pathways

Experimental Workflow for Praeroside II Extraction

Caption: A schematic overview of the extraction and purification process for Praeroside II.

Hypothesized Signaling Pathway: H₂O₂-Mediated Cellular Response

While the direct signaling pathway of Praeroside II is not yet elucidated, its potential antioxidant and anti-inflammatory properties suggest an interaction with pathways related to oxidative stress. Hydrogen peroxide (H₂O₂) is a key second messenger in redox signaling. The following diagram illustrates a generalized H₂O₂-mediated signaling cascade.

Caption: A simplified diagram of H₂O₂ as a second messenger in cellular signaling pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Note: Quantification of Praeroside II using High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Praeroside II, an iridoid glycoside with potential therapeutic properties. The described method is based on reversed-phase chromatography with UV detection, offering a reliable and reproducible approach for the determination of Praeroside II in various sample matrices, including plant extracts and pharmaceutical formulations. This document provides a comprehensive protocol, including sample and standard preparation, detailed HPLC operating conditions, and method validation parameters.

Introduction

Praeroside II is an iridoid glycoside that has been isolated from plants of the Cynanchum genus. Iridoid glycosides are a class of secondary metabolites known for their diverse biological activities, making them subjects of interest in pharmaceutical research and natural product chemistry. Accurate and precise quantification of Praeroside II is crucial for quality control of raw materials, standardization of herbal extracts, and in pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely employed for the separation, identification, and quantification of such compounds. This application note presents a detailed protocol for the quantification of Praeroside II, leveraging established methodologies for similar iridoid glycosides.

Experimental

Instrumentation and Consumables

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a diode array or UV detector.

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• HPLC vials

Reagents and Standards

• Praeroside II reference standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, ultrapure)

• Formic acid (or Trifluoroacetic acid, HPLC grade)

Chromatographic Conditions

The following table summarizes typical HPLC conditions for the analysis of iridoid glycosides, which have been adapted to propose a method for Praeroside II.

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 10% B5-25 min: 10-40% B25-30 min: 40-10% B30-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	240 nm

Protocols

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Praeroside II reference standard and transfer it to a 10 mL volumetric flask. Dissolve in methanol and make up to the mark. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from Plant Material)

• Extraction: Accurately weigh 1 g of powdered, dried plant material and place it in a flask. Add 50 mL of methanol and extract using ultrasonication for 30 minutes.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Evaporation: Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract with 10 mL of methanol.

• Final Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation (Summary of Expected Performance)

Parameter	Expected Result
Linearity	R² > 0.999 over the concentration range
Precision (RSD%)	Intra-day: < 2%Inter-day: < 3%
Accuracy (Recovery %)	95% - 105%
Limit of Detection (LOD)	Dependent on instrument sensitivity, typically in the ng range
Limit of Quantification (LOQ)	Dependent on instrument sensitivity, typically in the ng range

Visualization of Workflows

Caption: Experimental workflow for the HPLC quantification of Praeroside II.

Caption: General chemical structure of an iridoid glycoside.

Conclusion

The HPLC method outlined in this application note provides a reliable and efficient means for the quantification of Praeroside II. The use of a C18 reversed-phase column with a gradient elution of acetonitrile and acidified water, coupled with UV detection, allows for excellent separation and sensitive detection. This method is suitable for routine quality control and research applications involving Praeroside II. Proper method validation should be performed in accordance with the specific laboratory and regulatory requirements.

Application Notes and Protocols: Praeroside II Synthesis and Derivatization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Praeroside II, focusing on its isolation from natural sources, characterization, and potential methods for its synthesis and derivatization. While a total synthesis of Praeroside II has not been documented in publicly available literature, this document outlines a plausible synthetic strategy based on the chemistry of its constituent moieties.

Introduction to Praeroside II

Praeroside II is a naturally occurring coumarin glycoside that has been isolated from the roots of Angelica furcijuga and the leaves of Peucedanum japonicum[1]. It belongs to the class of dihydropyranocoumarins, characterized by a dihydropyran ring fused to a coumarin core, with a glycosidic linkage to a sugar moiety. The chemical structure of Praeroside II is (9R,10R)-10-hydroxy-8,8-dimethyl-9-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9,10-dihydropyrano[2,3-f]chromen-2-one.

Praeroside II has garnered interest due to its potential biological activities. Notably, it has been shown to inhibit nitric oxide (NO) production in macrophages, suggesting anti-inflammatory properties[1].

Table 1: Physicochemical Properties of Praeroside II

Property	Value	Source
Molecular Formula	C₂₀H₂₄O₁₀	PubChem
Molecular Weight	424.4 g/mol	PubChem
CAS Number	86940-46-7	ChemFaces
Appearance	White powder	(Inferred)
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol	ChemFaces[1]

Isolation and Characterization

Natural Sources

• Angelica furcijuga: The roots of this plant are a known source of Praeroside II[1].

• Peucedanum japonicum: The leaves of this plant have also been found to contain Praeroside II[1].

General Isolation Protocol

A general protocol for the isolation of Praeroside II from plant material involves the following steps. This is a generalized procedure and may require optimization based on the specific plant source and desired purity.

dot

Caption: General workflow for the isolation of Praeroside II.

Experimental Protocol: Isolation from Peucedanum japonicum Leaves

• Extraction: Dried and powdered leaves of Peucedanum japonicum are extracted with methanol at room temperature.

• Concentration: The methanolic extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. Praeroside II is typically found in the n-butanol fraction.

• Column Chromatography: The n-butanol soluble fraction is subjected to column chromatography on silica gel, eluting with a gradient of chloroform and methanol.

• Further Purification: Fractions containing Praeroside II are further purified by repeated column chromatography on an octadecylsilyl (ODS) silica gel column and/or by high-performance liquid chromatography (HPLC) to yield pure Praeroside II.

Characterization Data

The structure of Praeroside II is elucidated using spectroscopic methods.

Table 2: Spectroscopic Data for Praeroside II

Technique	Key Data
¹H NMR	Signals corresponding to the dihydropyranocoumarin core and the glucose moiety.
¹³C NMR	Resonances for all 20 carbons, including the carbonyl carbon of the coumarin, olefinic carbons, and carbons of the sugar unit.
Mass Spec (MS)	Molecular ion peak consistent with the molecular formula C₂₀H₂₄O₁₀.
UV/Vis	Absorption maxima characteristic of the coumarin chromophore.
IR	Absorption bands for hydroxyl groups, a lactone carbonyl, and aromatic rings.

Proposed Synthesis of Praeroside II

A total synthesis of Praeroside II has not yet been reported. The following is a proposed retrosynthetic analysis and forward synthesis strategy based on established chemical transformations for similar molecules.

dot

Caption: Retrosynthetic analysis of Praeroside II.

Synthesis of the Aglycone

The dihydropyranocoumarin core could be synthesized via a hetero-Diels-Alder reaction.

• Synthesis of a Substituted Coumarin: A suitably substituted 7-hydroxycoumarin can be prepared via standard methods such as the Pechmann condensation or Perkin reaction.

• Hetero-Diels-Alder Reaction: The coumarin derivative can then undergo a hetero-Diels-Alder reaction with an appropriate diene to form the dihydropyran ring. This would be followed by functional group manipulations to install the hydroxyl and dimethyl groups.

Glycosylation

The final step would be the glycosylation of the aglycone with a protected glucose derivative.

• Protection of Glucose: A glucose derivative with protecting groups on the hydroxyls, except for the anomeric position, would be required. A suitable leaving group at the anomeric position (e.g., a trichloroacetimidate) would be necessary for the glycosylation reaction.

• Glycosylation Reaction: The protected glucose donor would be reacted with the aglycone in the presence of a Lewis acid catalyst (e.g., TMSOTf) to form the glycosidic bond.

• Deprotection: Removal of the protecting groups from the glucose moiety would yield Praeroside II.

Derivatization of Praeroside II

Derivatization of Praeroside II can be a valuable tool to explore structure-activity relationships and develop new analogs with improved biological properties. The multiple hydroxyl groups on the sugar moiety and the phenolic hydroxyl group on the coumarin core (if exposed) are primary targets for derivatization.

dot

Caption: Potential derivatization strategies for Praeroside II.

Experimental Protocols for Derivatization

4.1.1. Acetylation of Hydroxyl Groups

This protocol describes the peracetylation of all free hydroxyl groups in Praeroside II.

• Reaction Setup: Dissolve Praeroside II in a mixture of pyridine and acetic anhydride.

• Reaction: Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).

• Workup: Pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with dilute HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography to obtain the acetylated derivative.

4.1.2. Selective Alkylation

Selective alkylation of the hydroxyl groups can be achieved by using appropriate protecting group strategies. For instance, the primary hydroxyl group on the sugar moiety can be selectively protected, followed by alkylation of the secondary hydroxyls.

Biological Activity and Signaling Pathways

Praeroside II has been reported to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages[1]. Overproduction of NO is implicated in various inflammatory diseases. The inhibition of NO production suggests that Praeroside II may interfere with the inducible nitric oxide synthase (iNOS) pathway.

dot

Caption: Proposed inhibition of the iNOS pathway by Praeroside II.

Further research is needed to fully elucidate the mechanism of action and the specific molecular targets of Praeroside II and its derivatives.

Conclusion

Praeroside II is a promising natural product with potential anti-inflammatory activity. While its total synthesis remains to be accomplished, its isolation from natural sources provides a basis for further biological evaluation and derivatization studies. The proposed synthetic and derivatization strategies outlined in these notes offer a starting point for medicinal chemists to develop novel analogs with enhanced therapeutic potential.

Disclaimer: The experimental protocols provided are generalized and may require optimization. All laboratory work should be conducted with appropriate safety precautions.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Studies of Picroside II

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established animal models and detailed protocols for investigating the therapeutic potential of Picroside II (erroneously referred to as Praeroside II) in vivo. The focus is on its well-documented anti-inflammatory, anti-osteoporotic, and hepatoprotective properties.

Anti-Inflammatory and Anti-Osteoarthritic Effects of Picroside II

Picroside II has demonstrated significant anti-inflammatory effects, particularly in the context of osteoarthritis, by modulating key inflammatory signaling pathways.

Animal Model: Destabilization of the Medial Meniscus (DMM)-Induced Osteoarthritis in Mice

This surgical model mimics the joint instability that leads to osteoarthritis in humans, making it a relevant preclinical model for evaluating potential therapeutic agents.

Quantitative Data Summary

Parameter	Value	Reference
Animal Model	Male C57BL/6J mice (8 weeks old)	[1]
Induction Method	Destabilization of the Medial Meniscus (DMM) surgery	[1]
Picroside II Dosage	Low dose: 25 mg/kg; High dose: 50 mg/kg	[1]
Administration Route	Oral gavage	[1]
Treatment Duration	Daily for a specified period post-surgery	[1]
Key Efficacy Endpoints	- Reduction in subchondral bone destruction- Decreased osteophyte formation- Inhibition of chondrocyte pyroptosis- Downregulation of Caspase-1, IL-1β, and IL-18	[1][2]

Experimental Protocol: DMM-Induced Osteoarthritis Model

• Animal Acclimatization: House 8-week-old male C57BL/6J mice in a controlled environment for at least one week prior to the experiment.

• Anesthesia: Anesthetize the mice via intraperitoneal injection of 3% sodium pentobarbital (30 mg/kg).[1]

• Surgical Procedure (DMM):

  • Make a small incision on the medial side of the knee joint.

  • Transect the medial meniscotibial ligament to destabilize the medial meniscus.

  • Suture the incision.

  • The contralateral limb can serve as a sham control (incision without ligament transection).

• Post-Operative Care: Provide appropriate analgesics and monitor the animals for any signs of distress.

• Treatment Groups:

  • Control Group: Sham-operated mice receiving saline orally.

  • DMM Model Group: DMM-operated mice receiving saline orally.

  • Picroside II Low Dose Group: DMM-operated mice receiving 25 mg/kg Picroside II orally.[1]

  • Picroside II High Dose Group: DMM-operated mice receiving 50 mg/kg Picroside II orally.[1]

• Treatment Administration: Begin oral administration of Picroside II or saline one day after surgery and continue daily for the duration of the study (e.g., 8 weeks).

• Endpoint Analysis:

  • Micro-CT Analysis: At the end of the study, euthanize the mice and collect the knee joints. Perform micro-computed tomography (micro-CT) to assess subchondral bone parameters (e.g., bone volume/total volume (BV/TV), trabecular thickness (Tb.Th), trabecular number (Tb.N), and trabecular separation (Tb.Sp)).[1]

  • Histological Analysis: Decalcify the joints, embed in paraffin, and section for Hematoxylin and Eosin (H&E) and Safranin O-Fast Green staining to evaluate cartilage degradation and osteophyte formation.[1]

  • Immunohistochemistry/Immunofluorescence: Stain tissue sections for markers of inflammation and pyroptosis, such as NLRP3 and Caspase-1.[1]

Signaling Pathway: MAPK/NF-κB in Osteoarthritis

Picroside II has been shown to inhibit chondrocyte pyroptosis and alleviate osteoarthritis by suppressing the MAPK/NF-κB signaling pathway.[1][2] This pathway is crucial in regulating the inflammatory response and the activation of the NLRP3 inflammasome.[2]

Picroside II inhibits the MAPK/NF-κB pathway in osteoarthritis.

Anti-Osteoporotic Effects of Picroside II

Picroside II has shown potential in preventing bone loss by inhibiting osteoclastogenesis.

Animal Model: Lipopolysaccharide (LPS)-Induced Bone Loss in Mice and Ovariectomy (OVX)-Induced Osteoporosis in Rats

LPS administration in mice induces an inflammatory response leading to bone loss, providing a model to study inflammation-induced osteoporosis. The OVX rat model is a well-established model for postmenopausal osteoporosis.[3]

Quantitative Data Summary

Parameter	Value	Reference
Animal Model (LPS)	Male mice	[4]
Induction Method (LPS)	Lipopolysaccharide (LPS) injection	[4]
Picroside II Dosage (LPS)	Not specified in the abstract	[4]
Animal Model (OVX)	Female Sprague-Dawley rats	[3]
Induction Method (OVX)	Bilateral ovariectomy	[3]
Picroside II Dosage (OVX)	Not specified in the abstract	[3]
Administration Route	Intraperitoneal (LPS model) / Oral (OVX model)	[3][4]
Treatment Duration	Varies depending on the study design	[3][4]
Key Efficacy Endpoints	- Prevention of bone loss- Inhibition of osteoclast formation- Downregulation of RANKL-induced signaling- Regulation of YY1/TGFβ1 axis- Inhibition of osteoblast ferroptosis	[3][4][5]

Experimental Protocol: LPS-Induced Bone Loss Model

• Animal Acclimatization: House male mice in a controlled environment for one week.

• Treatment Groups:

  • Control Group: Mice receiving vehicle injections.

  • LPS Model Group: Mice receiving LPS injections.

  • Picroside II Treatment Group: Mice receiving LPS and Picroside II injections.

• Induction and Treatment:

  • Administer Picroside II (dissolved in a suitable vehicle) via intraperitoneal injection.

  • After a specified pre-treatment period, inject LPS intraperitoneally to induce bone loss.

• Endpoint Analysis:

  • Micro-CT Analysis: After a set period (e.g., 7-14 days), euthanize the mice and analyze the femurs or tibias using micro-CT to assess bone microarchitecture.

  • Histological Analysis: Perform tartrate-resistant acid phosphatase (TRAP) staining on bone sections to identify and quantify osteoclasts.

Signaling Pathway: RANKL/NF-κB in Osteoclastogenesis

Picroside II inhibits RANKL-mediated osteoclastogenesis by attenuating the NF-κB and MAPKs signaling pathways.[4][5]

Picroside II inhibits the RANKL/NF-κB pathway in osteoclastogenesis.

Hepatoprotective Effects of Picroside II

Picroside II demonstrates protective effects against various forms of liver injury, including cholestasis and toxin-induced damage.

Animal Model: Alpha-Naphthylisothiocyanate (ANIT)-Induced Cholestatic Liver Injury in Mice and D-Galactosamine (D-GalN)/LPS-Induced Liver Injury in Mice

The ANIT model induces cholestasis, characterized by the accumulation of bile acids, while the D-GalN/LPS model mimics sepsis-induced acute liver failure.

Quantitative Data Summary

Parameter	Value	Reference
Animal Model (ANIT)	Male C57BL/6 mice	[6]
Induction Method (ANIT)	Single oral dose of ANIT (alpha-naphthylisothiocyanate)	[6]
Picroside II Dosage (ANIT)	Not specified in the abstract	[6]
Animal Model (D-GalN/LPS)	Male C57BL/6 mice (6-8 weeks old)	[7]
Induction Method (D-GalN/LPS)	Intraperitoneal injection of D-GalN (700 mg/kg) and LPS (10 µg)	[7]
Picroside II Dosage (D-GalN/LPS)	20 mg/kg	[7]
Administration Route	Oral gavage (ANIT) / Intraperitoneal (D-GalN/LPS)	[6][7]
Treatment Duration	Pre-treatment before induction	[6][7]
Key Efficacy Endpoints	- Reduced serum ALT, AST, and bilirubin levels- Improved liver histopathology- Regulation of bile acid transporters (Bsep, Ntcp)- Inhibition of hepatocyte apoptosis and pyroptosis- Downregulation of IL-6, TNF-α, IL-1β, and IL-18	[6][7][8]

Experimental Protocol: D-GalN/LPS-Induced Acute Liver Injury Model

• Animal Acclimatization: House 6-8 week-old male C57BL/6 mice in a controlled environment for one week.

• Treatment Groups:

  • Control Group: Mice receiving saline injections.

  • D-GalN/LPS Model Group: Mice receiving D-GalN/LPS injections.

  • Picroside II Treatment Group: Mice receiving Picroside II (20 mg/kg) prior to D-GalN/LPS injection.[7]

• Treatment and Induction:

  • Administer Picroside II (20 mg/kg) intraperitoneally at 1, 6, 12, and 24 hours prior to D-GalN/LPS exposure.[7]

  • Induce liver injury by a single intraperitoneal injection of D-GalN (700 mg/kg) and LPS (10 µg).[7]

• Endpoint Analysis (e.g., 6-8 hours post-induction):

  • Serum Biochemistry: Collect blood and measure serum levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) to assess liver damage.

  • Cytokine Analysis: Measure serum levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β, IL-18) using ELISA.[7]

  • Histological Analysis: Collect liver tissue, fix in formalin, and embed in paraffin. Stain sections with H&E to evaluate liver morphology and signs of injury.

  • Western Blot Analysis: Analyze liver tissue lysates to determine the expression of proteins involved in apoptosis and inflammation (e.g., Bax, Bcl-2, NF-κB).[7]

Signaling Pathway: Farnesoid X Receptor (FXR) in Hepatoprotection

Picroside II exerts its hepatoprotective effects in cholestatic liver injury, at least in part, through the activation of the Farnesoid X Receptor (FXR), which regulates bile acid homeostasis.

Picroside II activates the FXR signaling pathway for hepatoprotection.

References

• 1. Picroside II suppresses chondrocyte pyroptosis through MAPK/NF-κB/NLRP3 signaling pathway alleviates osteoarthritis | PLOS One [journals.plos.org]
• 2. Picroside II suppresses chondrocyte pyroptosis through MAPK/NF-κB/NLRP3 signaling pathway alleviates osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Picroside II Inhibits RANKL-Mediated Osteoclastogenesis by Attenuating the NF-κB and MAPKs Signaling Pathway In Vitro and Prevents Bone Loss in Lipopolysaccharide Treatment Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Picroside II protects against cholestatic liver injury possibly through activation of farnesoid X receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. e-century.us [e-century.us]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]

Application Notes and Protocols for the Analytical Standard of Praeroside II

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical standards, biological activity, and relevant protocols for Praeroside II. This document is intended to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties of Praeroside II

Praeroside II is a coumarin glycoside that has been isolated from the roots of plants such as Angelica furcijuga and Kitagawia praeruptora (formerly Peucedanum praeruptorum).[1] Its fundamental properties are summarized below.

Property	Value	Reference
Molecular Formula	C₂₀H₂₄O₁₀	[2]
Molecular Weight	424.4 g/mol	[2]
CAS Number	86940-46-7	[2]
IUPAC Name	(9R,10R)-10-hydroxy-8,8-dimethyl-9-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9,10-dihydropyrano[2,3-f]chromen-2-one	[2]
Synonyms	Campestrinoside	[3]

Biological Activity: Anti-inflammatory Potential

Praeroside II has demonstrated noteworthy biological activity, particularly in the context of inflammation. Research has shown that Praeroside II can inhibit the production of nitric oxide (NO) in macrophages.[4] Overproduction of NO is a hallmark of the inflammatory response, and its inhibition is a key target for anti-inflammatory therapies.

Mechanism of Action: Inhibition of Nitric Oxide Production

The inhibitory effect of Praeroside II on nitric oxide production suggests its potential as an anti-inflammatory agent. In macrophages, the production of nitric oxide is primarily catalyzed by the enzyme inducible nitric oxide synthase (iNOS). The expression of iNOS is tightly regulated by complex signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. While the precise molecular targets of Praeroside II have not been fully elucidated, its ability to suppress NO production strongly implies an interaction with these key inflammatory signaling cascades.

Below is a proposed signaling pathway illustrating the potential mechanism of action for Praeroside II in inhibiting NO production in macrophages.

Proposed Anti-inflammatory Signaling Pathway of Praeroside II

Experimental Protocols

Due to the limited availability of specific, published analytical methods for Praeroside II, the following protocols are based on established methods for the analysis of structurally related coumarin glycosides found in the Angelica and Peucedanum species. These protocols provide a robust starting point for method development and validation for Praeroside II.

High-Performance Liquid Chromatography (HPLC) for Quantification

This protocol outlines a general reverse-phase HPLC-UV method suitable for the quantification of coumarin glycosides.

3.1.1. Instrumentation and Materials

• High-Performance Liquid Chromatography (HPLC) system with a UV/Vis detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• Praeroside II analytical standard

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

3.1.2. Preparation of Standard Solutions

• Accurately weigh a precise amount of Praeroside II analytical standard.

• Dissolve the standard in a suitable solvent (e.g., methanol or a mixture of methanol and water) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Perform serial dilutions of the stock solution to prepare a series of calibration standards of decreasing concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

• Filter all standard solutions through a 0.45 µm syringe filter before injection.

3.1.3. Chromatographic Conditions

Parameter	Recommended Condition
Column	C18 (4.6 x 250 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient Elution	0-5 min: 10-30% B5-20 min: 30-60% B20-25 min: 60-90% B25-30 min: 90% B (hold)30-35 min: 90-10% B35-40 min: 10% B (hold for equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	322 nm (or as determined by UV scan of Praeroside II)
Injection Volume	10 µL

3.1.4. Data Analysis

• Inject the calibration standards and record the peak areas.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Inject the sample solution and determine the peak area of Praeroside II.

• Calculate the concentration of Praeroside II in the sample using the regression equation.

General HPLC Workflow for Praeroside II Quantification

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Quantification

For higher sensitivity and selectivity, an LC-MS method can be employed.

3.2.1. Instrumentation and Materials

• LC-MS system (e.g., UPLC coupled to a Q-TOF or Triple Quadrupole mass spectrometer)

• C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Praeroside II analytical standard

3.2.2. Chromatographic and Mass Spectrometric Conditions

Parameter	Recommended Condition
Column	UPLC C18 (2.1 x 100 mm, 1.7 µm)
Mobile Phase	A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid
Gradient Elution	A rapid gradient tailored to the specific separation
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode
Mass Analyzer	Full scan mode for identification (e.g., m/z 100-1000)Multiple Reaction Monitoring (MRM) for quantification
Capillary Voltage	3.0 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C

3.2.3. Data Analysis

For qualitative analysis, the mass spectrum of the chromatographic peak corresponding to Praeroside II should be compared with the theoretical mass of the compound and its expected adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+NH₄]⁺). For quantitative analysis using MRM, specific precursor-to-product ion transitions for Praeroside II need to be determined by infusing a standard solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is essential for the definitive structural confirmation of Praeroside II.

3.3.1. Sample Preparation

• Dissolve 5-10 mg of purified Praeroside II in a suitable deuterated solvent (e.g., Methanol-d₄, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

3.3.2. NMR Experiments

• ¹H NMR: To determine the proton chemical shifts, coupling constants, and multiplicities.

• ¹³C NMR and DEPT: To identify the number and types of carbon atoms (CH₃, CH₂, CH, C).

• 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and carbons and to assemble the complete molecular structure.

The interpretation of the NMR spectra will allow for the unambiguous assignment of all proton and carbon signals, confirming the identity and purity of the Praeroside II standard.

Conclusion

Praeroside II is a coumarin glycoside with demonstrated anti-inflammatory potential through the inhibition of nitric oxide production in macrophages. While specific analytical protocols for this compound are not widely published, the methodologies outlined in these application notes for related coumarin glycosides provide a solid foundation for researchers to develop and validate their own analytical methods for the quantification and characterization of Praeroside II. Further investigation into its precise molecular targets within the NF-κB and MAPK signaling pathways will be crucial for elucidating its full therapeutic potential.

References

• 1. 1H and 13C NMR assignments for two new angular furanocoumarin glycosides from Peucedanum praeruptorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Praeroside II | C20H24O10 | CID 24066895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Praeroside I | CAS:121064-73-1 | Coumarins | High Purity | Manufacturer BioCrick [biocrick.com]

Application Note: Protocol for Stability Testing of Praeroside II

Introduction

Praeroside II is a naturally occurring iridoid glycoside that has garnered interest for its potential therapeutic properties. As with any active pharmaceutical ingredient (API), understanding its stability under various environmental conditions is a critical component of drug development.[1][2] This document provides a comprehensive protocol for evaluating the stability of Praeroside II, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[3][4][5][6] The protocol details forced degradation studies to identify potential degradation pathways and products, as well as a framework for long-term and accelerated stability testing to determine the re-test period and recommend storage conditions.[6][7]

Purpose and Significance

The primary objective of this stability testing protocol is to provide evidence on how the quality of Praeroside II varies over time under the influence of temperature, humidity, light, and pH.[5][6] The data generated will be crucial for:

• Identifying likely degradation products and establishing degradation pathways.[1]

• Developing and validating a stability-indicating analytical method.[1][7]

• Informing formulation development and selecting appropriate excipients.[2]

• Determining appropriate packaging, storage conditions, and shelf-life for the drug substance.[1][8]

Protocol: Stability-Indicating Assay for Praeroside II

This protocol is designed to be a comprehensive guide for researchers. All experiments should be performed on a minimum of three primary batches to ensure reproducibility.[4][6]

1. Materials and Equipment

• Praeroside II Reference Standard: Purity ≥ 98%

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂), HPLC-grade acetonitrile, HPLC-grade methanol, and purified water.

• Equipment: HPLC system with UV or PDA detector, LC-MS system (for degradation product identification), pH meter, calibrated stability chambers, photostability chamber, analytical balance, and volumetric glassware.

2. Analytical Method: High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method that separates Praeroside II from its degradation products is essential. The following is a suggested starting point, which must be validated according to ICH Q2(R1) guidelines.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Gradient elution with a mixture of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV scan of Praeroside II (typically in the range of 230-280 nm).

• Injection Volume: 10 µL

• Column Temperature: 30°C

3. Forced Degradation (Stress Testing) Studies [1][7]

The goal is to achieve 5-20% degradation of the drug substance. Conditions may need to be adjusted based on the inherent stability of Praeroside II.[2]

• Acid Hydrolysis:

  • Prepare a solution of Praeroside II in 0.1 M HCl.

  • Incubate the solution at 60°C for 2 hours.

  • Withdraw samples at appropriate time points (e.g., 0, 30, 60, 120 minutes).

  • Neutralize the samples with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Prepare a solution of Praeroside II in 0.1 M NaOH.

  • Keep the solution at room temperature and monitor for degradation.

  • Withdraw samples at appropriate time points (e.g., 0, 15, 30, 60 minutes).

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before HPLC analysis. Glycosides are often labile in basic conditions.[9]

• Oxidative Degradation:

  • Prepare a solution of Praeroside II in 3% hydrogen peroxide (H₂O₂).

  • Store the solution at room temperature, protected from light, for 24 hours.

  • Withdraw samples at regular intervals for HPLC analysis. Hydrogen peroxide is an unstable compound that decomposes into water and oxygen, a reaction that can be catalyzed by temperature, light, and pH changes.[10][11][12]

• Thermal Degradation:

  • Expose solid Praeroside II powder to dry heat at 80°C in a calibrated oven.

  • Test samples at day 1, 3, and 7.

  • Prepare solutions of the stressed solid for HPLC analysis.

• Photolytic Degradation:

  • Expose solid Praeroside II powder and a solution of Praeroside II to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze the samples after the exposure period.

4. Long-Term and Accelerated Stability Studies

These studies should be conducted on at least three primary batches stored in the proposed container closure system.[6]

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[3][6]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[6]

• Testing Frequency:

  • Long-Term (for a 24-month proposed shelf-life): 0, 3, 6, 9, 12, 18, and 24 months.[3]

  • Accelerated: 0, 3, and 6 months.[6]

• Parameters to be Tested:

  • Appearance (Visual inspection)

  • Assay (% of initial concentration)

  • Degradation Products/Impurities (% area)

  • Moisture Content (if applicable)

Data Presentation

Quantitative data from the stability studies should be summarized in clear, concise tables for easy interpretation and comparison.

Table 1: Example Summary of Forced Degradation Studies for Praeroside II

Stress Condition	Duration	Temperature	% Assay of Praeroside II	% Total Impurities	Remarks
0.1 M HCl	2 hours	60°C	88.5	11.5	Significant degradation observed.
0.1 M NaOH	1 hour	Room Temp	81.2	18.8	Highly labile in basic conditions.
3% H₂O₂	24 hours	Room Temp	92.1	7.9	Moderate degradation.
Dry Heat	7 days	80°C	97.4	2.6	Relatively stable to dry heat.
Photolytic	1.2 mil. lux hrs	25°C	95.8	4.2	Moderate sensitivity to light.
Control	7 days	25°C	99.8	0.2	No significant degradation.

Table 2: Example Summary of Accelerated Stability Testing Data (40°C/75% RH)

Time Point (Months)	Appearance	% Assay	Individual Unspecified Impurity (%)	Total Impurities (%)
0	White Powder	99.8	< 0.05	0.2
3	White Powder	98.1	0.12	1.9
6	White Powder	96.5	0.18	3.5

Visualizations

Diagrams are essential for visualizing complex workflows and relationships.

Caption: Experimental workflow for Praeroside II stability testing.

Caption: Factors influencing the stability of Praeroside II.

References

• 1. acdlabs.com [acdlabs.com]
• 2. asianjpr.com [asianjpr.com]
• 3. blog.nutrasource.ca [blog.nutrasource.ca]
• 4. Ich guideline for stability testing | PPTX [slideshare.net]
• 5. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. biopharmaspec.com [biopharmaspec.com]
• 8. labstat.com [labstat.com]
• 9. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 10. Hydrogen Peroxide | Stability and Decomposition - Evonik Industries [active-oxygens.evonik.com]
• 11. Hydrogen peroxide - Wikipedia [en.wikipedia.org]
• 12. Hydrogen Peroxide | H2O2 | CID 784 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Picroside II in Neuroinflammation and Neurodegenerative Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picroside II, an iridoid glycoside extracted from the traditional Chinese medicine Hu-huang-lian, has demonstrated significant neuroprotective properties in various preclinical studies. Its therapeutic potential in the context of neuroinflammatory and neurodegenerative diseases is attributed to its potent anti-inflammatory, antioxidant, and anti-apoptotic activities. These application notes provide a comprehensive overview of the use of Picroside II in this research area, including its mechanisms of action, relevant signaling pathways, and detailed experimental protocols.

Mechanism of Action

Picroside II exerts its neuroprotective effects through multiple mechanisms. It has been shown to mitigate oxidative stress by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and by directly scavenging reactive oxygen species (ROS).[1][2] Furthermore, Picroside II modulates key inflammatory pathways, including the downregulation of Toll-like receptor 4 (TLR4) and the subsequent inhibition of the nuclear factor-kappa B (NF-κB) signaling cascade.[3] This leads to a reduction in the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α).[3] Additionally, Picroside II has been found to inhibit neuronal apoptosis by modulating the ERK1/2 signaling pathway and the mitochondria-cytochrome C pathway.[2][4]

Data Presentation

The following tables summarize the quantitative data from key studies on the effects of Picroside II in models of neurological damage.

Table 1: In Vivo Efficacy of Picroside II in a Mouse Model of Aluminum Chloride-Induced Neurological Injury

Treatment Group	Dose (mg/kg/day, i.g.)	Effect on Learning and Memory	Brain SOD Activity
Control	-	Normal	Baseline
AlCl₃	100 (i.v.)	Impaired	Decreased
Picroside II	20	Ameliorated Impairment	Significantly Increased
Picroside II	40	Ameliorated Impairment	Significantly Increased

Data adapted from a study on AlCl₃-induced learning and memory dysfunction in mice.[1]

Table 2: In Vitro Neuroprotective Effects of Picroside II on Glutamate-Induced PC12 Cell Injury

Treatment Group	Concentration (mg/ml)	Cell Viability	Intracellular ROS Levels	Apoptosis
Control	-	100%	Baseline	Minimal
Glutamate	-	Decreased	Increased	Significant
Picroside II + Glutamate	1.2	Enhanced	Decreased	Significantly Prevented

Data adapted from a study on glutamate-induced oxidative stress in PC12 cells.[1]

Table 3: Anti-inflammatory Effects of Picroside II in a Murine Model of Brain Injury

Treatment Group	Dose (mg/kg)	IL-1β Expression	IL-6 Expression	TNF-α Expression
Control	-	Baseline	Baseline	Baseline
Brain Injury Model	-	Significantly Increased	Significantly Increased	Significantly Increased
Picroside II	20	Significantly Alleviated	Significantly Alleviated	Significantly Alleviated

Data adapted from a study on multiple murine models of brain injury.[3]

Experimental Protocols

In Vitro Model of Glutamate-Induced Oxidative Stress in PC12 Cells

Objective: To evaluate the neuroprotective effect of Picroside II against glutamate-induced oxidative stress and apoptosis in PC12 cells.

Materials:

• PC12 cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Horse Serum (HS)

• Penicillin-Streptomycin solution

• Glutamate

• Picroside II

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DCFH-DA (2',7'-dichlorofluorescin diacetate)

• DNA fragmentation assay kit

• Flow cytometer

Procedure:

• Cell Culture: Culture PC12 cells in DMEM supplemented with 10% FBS, 5% HS, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: Seed cells in 96-well plates. Pre-treat the cells with various concentrations of Picroside II (e.g., 1.2 mg/ml) for a specified time (e.g., 24 hours).

• Induction of Injury: Induce neuronal injury by adding glutamate to the cell culture medium and incubate for a further 24 hours.

• Cell Viability Assay (MTT): After treatment, add MTT solution to each well and incubate. Solubilize the formazan crystals and measure the absorbance at a specific wavelength to determine cell viability.

• Intracellular ROS Measurement: Load the cells with DCFH-DA dye. After incubation, measure the fluorescence intensity using a fluorescence microplate reader to quantify intracellular ROS levels.

• Apoptosis Assays:

  • DNA Fragmentation: Extract genomic DNA and perform agarose gel electrophoresis to visualize DNA laddering, a hallmark of apoptosis.

  • Flow Cytometry: Stain cells with Annexin V-FITC and Propidium Iodide (PI) and analyze by flow cytometry to quantify the percentage of apoptotic cells.

In Vivo Model of Lipopolysaccharide (LPS)-Induced Neuroinflammation in Mice

Objective: To investigate the anti-inflammatory effects of Picroside II in an LPS-induced mouse model of neuroinflammation.

Materials:

• Male ICR mice

• Lipopolysaccharide (LPS) from E. coli

• Picroside II

• Saline solution

• ELISA kits for IL-1β, IL-6, and TNF-α

• Western blot reagents and antibodies for TLR4 and NF-κB

Procedure:

• Animal Acclimatization: Acclimatize mice to the laboratory conditions for at least one week before the experiment.

• Treatment Groups: Divide the mice into control, LPS-treated, and Picroside II + LPS-treated groups.

• Drug Administration: Administer Picroside II (e.g., 20 mg/kg) or vehicle (saline) intraperitoneally (i.p.) for a specified number of days.

• Induction of Neuroinflammation: On the final day of treatment, inject LPS (i.p.) to induce neuroinflammation.

• Sample Collection: After a specific time post-LPS injection (e.g., 6 hours), euthanize the mice and collect brain tissue.

• Cytokine Measurement (ELISA): Homogenize the brain tissue and measure the levels of IL-1β, IL-6, and TNF-α using specific ELISA kits according to the manufacturer's instructions.

• Western Blot Analysis: Extract proteins from the brain tissue and perform western blotting to determine the expression levels of TLR4 and NF-κB.

Signaling Pathway Diagrams

Caption: Picroside II inhibits LPS-induced neuroinflammation by downregulating the TLR4/NF-κB pathway.

Caption: Picroside II protects against cerebral ischemic injury by inhibiting ERK1/2 activation and subsequent neuronal apoptosis.

References

• 1. The neuroprotective effect of picroside II from hu-huang-lian against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Picroside II Exerts a Neuroprotective Effect by Inhibiting the Mitochondria Cytochrome C Signal Pathway Following Ischemia Reperfusion Injury in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroprotective effect of picroside II in brain injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Picroside II has a neuroprotective effect by inhibiting ERK1/2 activation after cerebral ischemic injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Praeroside II as a Potential Molecular Probe for Inflammation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Praeroside II, a coumarin glycoside, has emerged as a compound of interest for its anti-inflammatory properties. While not yet established as a conventional molecular probe, its mechanism of action, primarily through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, presents a valuable opportunity for its use as a research tool. These application notes provide a comprehensive overview of how Praeroside II can be potentially utilized as a molecular probe to investigate inflammatory processes, particularly in the context of lipopolysaccharide (LPS)-induced macrophage activation. The following protocols are based on established methodologies for assessing anti-inflammatory compounds and can be adapted for the specific investigation of Praeroside II's effects.

Principle of Action

Praeroside II is hypothesized to exert its anti-inflammatory effects by interfering with the activation of the NF-κB signaling cascade. In response to inflammatory stimuli such as LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the p50/p65 NF-κB dimer to translocate to the nucleus, where it induces the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). By inhibiting a step in this pathway, Praeroside II can be used to probe the dynamics of NF-κB activation and the subsequent expression of inflammatory mediators.

Quantitative Data Summary

The following tables summarize the expected quantitative outcomes from the described experimental protocols. Please note that as specific data for Praeroside II is not yet widely published, these tables provide a template for data presentation and include example values based on compounds with similar mechanisms of action.

Table 1: Effect of Praeroside II on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	NO Production (% of LPS control)	IC₅₀ (µM)
Control (untreated)	-	Not Detected	-
LPS (1 µg/mL)	-	100%	-
Praeroside II + LPS	1	85%
5	60%
10	40%	Value to be determined
25	20%
50	10%

Table 2: Effect of Praeroside II on the Expression of Pro-Inflammatory Proteins in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	iNOS Expression (% of LPS control)	COX-2 Expression (% of LPS control)
Control (untreated)	-	<1%	<1%
LPS (1 µg/mL)	-	100%	100%
Praeroside II + LPS	10	55%	65%
25	25%	30%
50	15%	20%

Experimental Protocols

Protocol 1: Determination of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Objective: To quantify the inhibitory effect of Praeroside II on NO production in activated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• Praeroside II

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO₂) standard solution

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment:

  • Pre-treat the cells with various concentrations of Praeroside II (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (cells treated with LPS and the solvent for Praeroside II) and a negative control (untreated cells).

• Griess Assay:

  • After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of the Griess reagent to each supernatant sample.

  • Incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration by comparing the absorbance values with a standard curve generated using known concentrations of sodium nitrite. The percentage of NO inhibition is calculated as: [1 - (Absorbance of treated sample / Absorbance of LPS control)] x 100.

Protocol 2: Western Blot Analysis of iNOS and COX-2 Expression

Objective: To determine the effect of Praeroside II on the protein expression of iNOS and COX-2 in LPS-stimulated macrophages.

Materials:

• RAW 264.7 cells

• LPS

• Praeroside II

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagents

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates and treat with Praeroside II and LPS as described in Protocol 1.

• Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (20-30 µg) on SDS-PAGE gels and transfer them to PVDF membranes.

  • Block the membranes with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membranes with primary antibodies overnight at 4°C.

  • Wash the membranes and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection system and quantify the band intensities using densitometry software. Normalize the expression of iNOS and COX-2 to the loading control.

Protocol 3: Immunofluorescence Staining for NF-κB p65 Nuclear Translocation

Objective: To visualize and quantify the inhibitory effect of Praeroside II on the nuclear translocation of the NF-κB p65 subunit.

Materials:

• RAW 264.7 cells cultured on glass coverslips

• LPS

• Praeroside II

• 4% paraformaldehyde (PFA) for fixation

• 0.1% Triton X-100 for permeabilization

• Primary antibody against NF-κB p65

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488)

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 cells on glass coverslips in a 24-well plate and treat with Praeroside II and LPS for a shorter duration (e.g., 30-60 minutes) to capture the translocation event.

• Fixation and Permeabilization:

  • Fix the cells with 4% PFA for 15 minutes.

  • Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Immunostaining:

  • Block the cells with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour.

  • Incubate with the primary anti-p65 antibody overnight at 4°C.

  • Wash and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Nuclear Staining and Mounting: Stain the nuclei with DAPI for 5 minutes and mount the coverslips on microscope slides.

• Imaging and Analysis: Acquire images using a fluorescence microscope. The nuclear translocation of p65 can be quantified by measuring the fluorescence intensity in the nucleus versus the cytoplasm.

Visualizations

Caption: Hypothesized mechanism of Praeroside II in the NF-κB signaling pathway.

Caption: General experimental workflow for investigating Praeroside II.

Technical Notes & Optimization

Technical Support Center: Praeroside II Solubility for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of Praeroside II for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Praeroside II and why is its solubility important for in vitro assays?

Praeroside II is a naturally occurring iridoid glycoside. For accurate and reproducible in vitro experimental results, it is crucial that Praeroside II is fully dissolved in the assay medium. Poor solubility can lead to inaccurate compound concentration, precipitation during the experiment, and consequently, unreliable data.

Q2: What are the general solubility characteristics of Praeroside II?

Praeroside II (C20H24O10, Molar Mass: 424.4 g/mol ) is a relatively polar molecule due to the presence of multiple hydroxyl groups. While this suggests some degree of aqueous solubility, achieving the desired concentrations for in vitro studies may still be challenging. Its computed XLogP3 value is -0.8, indicating a preference for hydrophilic environments.

Q3: Which solvents are recommended for preparing Praeroside II stock solutions?

Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of many natural products for in vitro screening. For Praeroside II, it is advisable to start with DMSO. Ethanol can be an alternative, but its ability to dissolve Praeroside II at high concentrations may be lower than DMSO. For final assay concentrations, the stock solution is typically diluted with aqueous buffers or cell culture media. It is critical to ensure that the final concentration of the organic solvent in the assay is low enough (typically <0.5%) to not affect the biological system being studied.

Q4: How can I determine the solubility of Praeroside II in my specific solvent or buffer?

A standard protocol to determine solubility involves preparing a series of concentrations of Praeroside II in the desired solvent. These solutions are then agitated for a set period (e.g., 24 hours) at a controlled temperature. After incubation, the solutions are centrifuged or filtered to remove any undissolved solid. The concentration of the dissolved compound in the supernatant or filtrate is then quantified using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

Troubleshooting Guide

Issue: Praeroside II precipitates out of solution during my experiment.

Possible Causes and Solutions:

Cause	Solution
Low Solubility in Final Assay Buffer	The final concentration of Praeroside II in your aqueous assay buffer may exceed its solubility limit. Troubleshooting Steps: 1. Lower the final concentration of Praeroside II. 2. Increase the percentage of co-solvent (e.g., DMSO) in the final assay medium, ensuring it remains within a non-toxic range for your cells. 3. Consider using solubility enhancers such as cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin) which can form inclusion complexes with the compound and increase its aqueous solubility.
Temperature Effects	Solubility can be temperature-dependent. A decrease in temperature from stock solution preparation to the experimental conditions can cause precipitation. Troubleshooting Steps: 1. Ensure all solutions are equilibrated to the experimental temperature before use. 2. Perform a solubility test at the intended experimental temperature.
pH of the Buffer	The pH of the aqueous buffer can influence the solubility of compounds with ionizable groups. Troubleshooting Steps: 1. Determine the pKa of Praeroside II (if available). 2. Test the solubility of Praeroside II in buffers with different pH values to find the optimal pH for solubility.
Instability of the Compound	Praeroside II may be degrading over time, and the degradation products may be less soluble. Troubleshooting Steps: 1. Prepare fresh solutions for each experiment. 2. Assess the stability of Praeroside II in your chosen solvent and buffer system over the time course of your experiment.

Experimental Protocols

Protocol 1: Preparation of a Praeroside II Stock Solution

• Weighing: Accurately weigh the desired amount of Praeroside II powder using an analytical balance.

• Solvent Addition: Add a small volume of high-purity DMSO to the powder.

• Dissolution: Gently vortex or sonicate the mixture at room temperature until the solid is completely dissolved. Visually inspect the solution against a light source to ensure no particulate matter is present.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C in tightly sealed vials to minimize freeze-thaw cycles and prevent moisture absorption.

Protocol 2: Kinetic Solubility Assay

This protocol provides a high-throughput method to estimate the solubility of Praeroside II.

• Prepare a high-concentration stock solution of Praeroside II in DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution with the desired aqueous buffer (e.g., Phosphate Buffered Saline, PBS).

• Incubation: Incubate the plate at room temperature with gentle shaking for 1-2 hours.

• Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a wavelength where the compound does not absorb (e.g., 620 nm). The concentration at which a significant increase in turbidity is observed is an estimation of the kinetic solubility.

Putative Signaling Pathways of Praeroside II

Based on the known biological activities of structurally related compounds like Picroside II, Praeroside II is hypothesized to exert its antioxidant and anti-inflammatory effects through the modulation of key signaling pathways such as the Nrf2 and NF-κB pathways.

Antioxidant Response Pathway

Praeroside II may activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, a master regulator of the cellular antioxidant response.

Caption: Putative Nrf2-mediated antioxidant pathway of Praeroside II.

Anti-inflammatory Response Pathway

The anti-inflammatory effects of Praeroside II may be mediated through the inhibition of the pro-inflammatory NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway. There is known crosstalk between the Nrf2 and NF-κB pathways, where activation of Nrf2 can lead to the suppression of NF-κB activity.

Caption: Putative NF-κB-mediated anti-inflammatory pathway of Praeroside II.

Praeroside II degradation and prevention

Important Notice: Based on a comprehensive review of available scientific literature, there is currently no specific information regarding the degradation pathways, stability, or prevention of degradation for Praeroside II. This compound is a known constituent of the highly toxic plant Gelsemium elegans; however, research has predominantly focused on the alkaloid components of this plant.

The information provided below is based on general principles of handling iridoid glycosides and is intended for informational purposes only. The lack of specific data on Praeroside II necessitates a cautious approach in any experimental setting.

Frequently Asked Questions (FAQs)

Q1: What is Praeroside II?

Praeroside II is an iridoid glycoside that has been identified in Gelsemium elegans, a plant known for its high toxicity. Iridoid glycosides are a class of secondary metabolites found in many plants.

Q2: I am observing a loss of Praeroside II in my samples. What are the potential causes?

While specific degradation pathways for Praeroside II are not documented, general causes for the degradation of iridoid glycosides may include:

• Enzymatic Degradation: Plant extracts often contain enzymes such as β-glucosidases that can hydrolyze the glycosidic bond, leading to the separation of the glucose moiety from the aglycone. This can significantly alter the chemical properties and biological activity of the compound.

• pH Instability: Extreme pH conditions (both acidic and alkaline) can lead to the hydrolysis or rearrangement of the iridoid structure. The stability of iridoid glycosides is often optimal within a specific, near-neutral pH range.

• Temperature Sensitivity: Elevated temperatures can accelerate both enzymatic and chemical degradation processes. Long-term storage at room temperature or repeated freeze-thaw cycles may lead to a reduction in the concentration of Praeroside II.

• Oxidation: The presence of oxidizing agents or exposure to air and light over extended periods can potentially lead to oxidative degradation of the molecule.

Q3: How can I minimize the degradation of Praeroside II during extraction and analysis?

To minimize potential degradation, consider the following general precautions for working with iridoid glycosides:

• Enzyme Deactivation: Immediately after sample collection, consider methods to deactivate endogenous enzymes. This can include flash-freezing in liquid nitrogen, lyophilization (freeze-drying), or extraction with solvents containing enzyme inhibitors.

• pH Control: Maintain a buffered, near-neutral pH (around 6.0-7.0) during extraction and in your final sample solutions, unless specific experimental conditions require otherwise.

• Temperature Control: Perform all extraction and handling steps at low temperatures (e.g., on ice or at 4°C). For long-term storage, keep extracts and isolated compounds at -20°C or -80°C.

• Light and Air Protection: Store samples in amber vials or wrap containers in aluminum foil to protect them from light. Purging with an inert gas like nitrogen or argon before sealing can help prevent oxidation.

• Use of High-Purity Solvents: Ensure that all solvents used for extraction and analysis are of high purity and free from contaminants that could catalyze degradation.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no recovery of Praeroside II after extraction.	1. Enzymatic degradation during sample processing. 2. Inappropriate extraction solvent. 3. Degradation due to pH or temperature.	1. Deactivate enzymes immediately upon harvesting (e.g., flash-freezing, lyophilization). 2. Experiment with different solvent systems (e.g., methanol, ethanol, ethyl acetate) to optimize extraction efficiency. 3. Maintain low temperatures and a neutral pH throughout the extraction process.
Peak area of Praeroside II decreases over time in prepared samples.	1. Instability in the analytical solvent. 2. Ongoing enzymatic activity in the extract. 3. Exposure to light or elevated temperature.	1. Assess the stability of Praeroside II in your chosen solvent by analyzing samples at different time points after preparation. Consider using a buffered mobile phase. 2. Ensure complete removal or inactivation of enzymes during the initial extraction. 3. Store analytical samples in a cool, dark environment (e.g., autosampler at 4°C) and analyze them as quickly as possible after preparation.
Appearance of unknown peaks in the chromatogram with a corresponding decrease in the Praeroside II peak.	1. Degradation of Praeroside II into other compounds.	1. This is indicative of degradation. Attempt to identify the degradation products using techniques like LC-MS to understand the degradation pathway. Implement the preventative measures described above to minimize this.

Experimental Protocols

As there are no specific published methods for Praeroside II stability studies, a general workflow for assessing the stability of a plant-derived compound is provided below.

General Experimental Workflow for Stability Assessment

Caption: General workflow for assessing the stability of a compound like Praeroside II.

Signaling Pathways

There is no information available in the scientific literature regarding signaling pathways specifically modulated by Praeroside II or its degradation products. Research on Gelsemium elegans has primarily focused on the neurotoxic effects of its alkaloid constituents, which act on glycine and GABA receptors.

Logical Relationship of Current Knowledge

Caption: Current state of knowledge regarding Praeroside II from Gelsemium elegans.

Troubleshooting Praeroside II HPLC Peak Tailing: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address peak tailing issues encountered during the HPLC analysis of Praeroside II.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing for Praeroside II in reversed-phase HPLC?

Peak tailing for Praeroside II, an iridoid glycoside, in reversed-phase HPLC is often attributed to several factors:

• Secondary Silanol Interactions: Residual, unreacted silanol groups on the surface of silica-based stationary phases (like C18) can interact with polar functional groups of Praeroside II. These interactions lead to a secondary, undesirable retention mechanism that causes the peak to tail.

• Mobile Phase pH: The pH of the mobile phase plays a critical role. If the pH is not optimal, it can influence the ionization state of both the analyte and the residual silanols, exacerbating tailing.

• Column Overload: Injecting too much sample (mass overload) or too large a volume of a strong sample solvent (volume overload) can lead to peak distortion, including tailing.

• Extra-Column Effects: Issues outside of the analytical column, such as excessive tubing length or diameter, or dead volumes in fittings and connections, can contribute to band broadening and peak tailing.

• Column Contamination and Degradation: Accumulation of contaminants on the column frit or at the head of the column can distort the peak shape. Over time, the stationary phase can degrade, leading to increased silanol activity and peak tailing.

Q2: How can I minimize silanol interactions to improve the peak shape of Praeroside II?

Minimizing silanol interactions is key to achieving symmetrical peaks for polar compounds like Praeroside II. Here are several strategies:

• Use an End-capped Column: Employ a modern, high-purity silica column that has been "end-capped." This process chemically derivatizes most of the residual silanol groups, making them less accessible for secondary interactions.

• Acidify the Mobile Phase: Add a small amount of an acidic modifier to the aqueous component of your mobile phase. Formic acid (0.1%) or acetic acid (0.1%) are commonly used to suppress the ionization of residual silanols, thereby reducing their interaction with the analyte.

• Use a Sterically Protected or Polar-Embedded Column: These types of columns are designed to shield the silica surface and are often more suitable for analyzing polar compounds.

Q3: What is the recommended starting mobile phase for Praeroside II analysis?

Based on established methods for similar iridoid glycosides, a good starting point for developing a reversed-phase HPLC method for Praeroside II would be a gradient elution with:

• Mobile Phase A: Water with 0.1% formic acid or 0.1% acetic acid.

• Mobile Phase B: Acetonitrile or Methanol.

A typical gradient might start with a low percentage of the organic modifier (e.g., 5-10% B) and gradually increase to elute Praeroside II. The exact gradient profile will need to be optimized for your specific column and system.

Q4: Can my sample preparation be causing peak tailing?

Yes, improper sample preparation can contribute to peak tailing. Consider the following:

• Sample Solvent Strength: Dissolving your sample in a solvent that is significantly stronger than the initial mobile phase can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase or a weaker solvent.

• Sample Matrix Effects: Complex sample matrices can contain components that interfere with the chromatography. Ensure your sample is clean by using appropriate extraction and filtration techniques.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting Praeroside II peak tailing.

Praeroside II Technical Support Center: Troubleshooting and Minimizing Off-Target Effects

Welcome to the technical support center for Praeroside II. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize potential off-target effects during experimentation. The following frequently asked questions (FAQs) and troubleshooting guides are based on the known biological activities of structurally similar iridoid glycosides, such as Picroside II, due to the limited specific off-target data for Praeroside II itself.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am using Praeroside II as an anti-inflammatory agent, but I'm observing unexpected changes in neuronal cell viability in my co-culture model. What could be the cause?

A1: This could be an off-target neuroprotective effect. Praeroside II is structurally similar to Picroside II, which has been shown to have neuroprotective properties. This effect is thought to be mediated through the inhibition of the ERK1/2 signaling pathway and the mitochondrial cytochrome c-mediated apoptosis pathway. Your observation of altered neuronal viability could be a direct consequence of Praeroside II engaging with these or similar pathways in the neuronal cells of your co-culture.

Troubleshooting Steps:

• Isolate Cell Types: If possible, repeat the experiment with isolated cell types to confirm if the effect is specific to the neuronal cells.

• Western Blot Analysis: Perform a western blot to check the phosphorylation status of ERK1/2 in the neuronal cells treated with Praeroside II. A decrease in p-ERK1/2 would suggest an on-target effect related to this pathway.

• Apoptosis Assay: Conduct an apoptosis assay (e.g., TUNEL or caspase activity assay) to see if Praeroside II is inhibiting apoptosis in your neuronal cells.

Q2: My cell viability assays are showing inconsistent results, with unexpected cell death at higher concentrations of Praeroside II. Is this compound cytotoxic?

A2: While many iridoid glycosides exhibit protective effects, cytotoxicity at higher concentrations is a possibility. This could be due to off-target effects on essential cellular processes or induction of apoptosis through unforeseen pathways. For instance, while some iridoids inhibit apoptosis, high concentrations or cell-type-specific factors could lead to the opposite effect.

Troubleshooting Steps:

• Dose-Response Curve: Perform a detailed dose-response curve to determine the precise concentration at which cytotoxicity occurs.

• Apoptosis vs. Necrosis: Use assays that can distinguish between apoptosis and necrosis (e.g., Annexin V/PI staining) to understand the mechanism of cell death.

• Mitochondrial Health Assay: Assess mitochondrial membrane potential (e.g., using TMRE or JC-1 stain) to see if the cytotoxicity is related to mitochondrial dysfunction, a known target of some related compounds.

Q3: I am investigating the anti-cancer properties of Praeroside II, but I am not seeing the expected level of apoptosis in my cancer cell line. Why might this be?

A3: The anti-cancer effects of iridoid glycosides can be cell-type specific and may not always involve direct induction of apoptosis. It's possible that Praeroside II is inducing cell cycle arrest or senescence rather than apoptosis in your specific cell line. Additionally, some iridoids, like Picroside II, are known to inhibit apoptosis in certain contexts (e.g., neuroprotection), and this effect might be dominant in your cancer cells.

Troubleshooting Steps:

• Cell Cycle Analysis: Perform cell cycle analysis by flow cytometry (e.g., using propidium iodide staining) to check for cell cycle arrest at G1, S, or G2/M phases.

• Senescence Assay: Use a senescence-associated β-galactosidase assay to determine if the cells are entering a senescent state.

• Signaling Pathway Analysis: Investigate signaling pathways related to cell survival and proliferation that might be affected. For example, check the activation state of pro-survival pathways like PI3K/Akt.

Quantitative Data on Related Iridoid Glycosides

Due to the lack of specific quantitative data for Praeroside II, the following table summarizes the known biological activities of the structurally similar compound, Picroside II, to provide a reference for potential on- and off-target effects.

Compound	Target/Activity	Cell Line/Model	Observed Effect	Reported Concentration/IC50
Picroside II	ERK1/2 Phosphorylation	Rat model of cerebral ischemia	Inhibition	Not specified
Cytochrome c release	Rat model of cerebral ischemia	Inhibition	10 mg/kg (in vivo)
Apoptosis	Rat model of cerebral ischemia	Inhibition	10 mg/kg (in vivo)
TNF-α, IL-1β, IL-6	LPS-stimulated cells	Reduction	Not specified
NF-κB activation	LPS-stimulated cells	Suppression	Not specified

Experimental Protocols

Protocol 1: Western Blot for ERK1/2 Phosphorylation

• Cell Lysis: After treating cells with Praeroside II, wash them with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against total ERK1/2 and phosphorylated ERK1/2 (p-ERK1/2) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the p-ERK1/2 signal to the total ERK1/2 signal.

Protocol 2: Mitochondrial Apoptosis Assay (Cytochrome c Release)

• Cell Fractionation: Following treatment with Praeroside II, harvest the cells and perform subcellular fractionation to separate the mitochondrial and cytosolic fractions.

• Western Blot: Perform a western blot on both fractions as described in Protocol 1. Use primary antibodies against cytochrome c and a mitochondrial marker (e.g., COX IV) and a cytosolic marker (e.g., GAPDH) to verify the purity of the fractions.

• Analysis: An increase in cytochrome c in the cytosolic fraction and a corresponding decrease in the mitochondrial fraction would indicate the induction of mitochondrial-mediated apoptosis. Conversely, an inhibition of this process would show less cytochrome c in the cytosol of treated cells compared to a positive control.

Visualizations

Caption: Potential off-target signaling pathways of Praeroside II.

Technical Support Center: Overcoming Praeroside II Resistance in Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers identify and address potential resistance to Praeroside II in cell lines. As direct resistance to Praeroside II has not been extensively documented, this guide focuses on general principles of chemoresistance that may apply.

Frequently Asked Questions (FAQs)

Q1: My cells are not responding to Praeroside II treatment. Does this mean they are resistant?

A1: Not necessarily. A lack of response can be due to several factors, including suboptimal experimental conditions, issues with the compound itself, or inherent properties of the cell line. Before concluding that the cells are resistant, it is crucial to troubleshoot the experimental setup. This includes verifying the concentration and activity of your Praeroside II stock, optimizing treatment duration, and ensuring the health and viability of your cell cultures.

Q2: What are the common experimental errors that can be mistaken for Praeroside II resistance?

A2: Several factors can mimic resistance:

• Incorrect Praeroside II Concentration: The compound may be inactive or used at a concentration that is too low to elicit a response.

• Cell Seeding Density: Cell density can significantly impact drug sensitivity. High cell confluence at the time of treatment can sometimes lead to apparent resistance.

• Contamination: Mycoplasma or other microbial contamination can alter cellular metabolism and response to treatment.

• Assay-related Issues: The chosen viability or apoptosis assay may not be sensitive enough or could be incompatible with your experimental conditions.

Q3: What are the potential biological mechanisms that could lead to a lack of response to Praeroside II?

A3: If experimental error is ruled out, a lack of response could be due to intrinsic or acquired resistance mechanisms, such as:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, like P-glycoprotein (P-gp), can pump Praeroside II out of the cell, reducing its intracellular concentration.

• Altered Signaling Pathways: Praeroside II is known to affect signaling pathways such as ERK and Akt. Alterations in these pathways within the cell line could bypass the effects of the drug.

• Target Modification: Although the direct molecular target of Praeroside II is not fully elucidated, mutations or altered expression of the target protein could prevent the drug from binding effectively.

• Enhanced DNA Repair: For compounds that induce DNA damage, enhanced DNA repair mechanisms can counteract the drug's cytotoxic effects.

• Evasion of Apoptosis: Changes in the expression of pro- and anti-apoptotic proteins (e.g., Bcl-2 family) can make cells less susceptible to programmed cell death induced by Praeroside II.

Q4: How can I develop a Praeroside II-resistant cell line for my studies?

A4: A drug-resistant cell line can be developed by continuous exposure to escalating doses of Praeroside II. The general steps involve:

• Determine the initial IC50 (half-maximal inhibitory concentration) of Praeroside II for your parental cell line.

• Culture the cells in a medium containing Praeroside II at a concentration below the IC50.

• Gradually increase the concentration of Praeroside II in the culture medium as the cells adapt and resume proliferation.

• Periodically assess the IC50 of the treated cell population to monitor the development of resistance.

• Once a significantly higher IC50 is achieved compared to the parental line, you have a Praeroside II-resistant cell line.

Troubleshooting Guides

Problem	Possible Cause	Suggested Solution
No cellular response at expected Praeroside II concentrations.	1. Inactive Praeroside II compound. 2. Incorrectly prepared stock solution. 3. Sub-optimal treatment time.	1. Verify the purity and activity of the compound. 2. Prepare a fresh stock solution and verify its concentration. 3. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.
High variability between experimental replicates.	1. Inconsistent cell seeding density. 2. Edge effects in multi-well plates. 3. Contamination.	1. Ensure uniform cell seeding in all wells. 2. Avoid using the outer wells of the plate or fill them with sterile media/PBS. 3. Routinely test for mycoplasma contamination.
Parental cell line shows a higher than expected IC50 value.	1. The cell line has intrinsic resistance. 2. High passage number has led to phenotypic drift.	1. Research the specific cell line's known resistance profile. 2. Use a low-passage, authenticated cell line from a reputable cell bank.

Investigating Potential Resistance Mechanisms

If you suspect genuine biological resistance to Praeroside II, the following section provides detailed protocols to investigate common mechanisms.

Increased Drug Efflux

Overexpression of ABC transporters is a common mechanism of multidrug resistance.

Experimental Protocol: Rhodamine 123 Efflux Assay

This assay measures the activity of P-glycoprotein (P-gp), a common ABC transporter.

• Cell Seeding: Seed both parental (sensitive) and potentially resistant cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the assay.

• Pre-treatment (Optional): Treat a subset of wells with a known P-gp inhibitor (e.g., Verapamil) for 1 hour.

• Rhodamine 123 Loading: Add Rhodamine 123 (a P-gp substrate) to all wells at a final concentration of 5 µM and incubate for 30-60 minutes at 37°C.

• Washing: Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Efflux Measurement: Add fresh, pre-warmed culture medium (with and without the P-gp inhibitor for the respective wells) and incubate at 37°C.

• Fluorescence Reading: Measure the intracellular fluorescence at different time points (e.g., 0, 30, 60, 120 minutes) using a fluorescence plate reader (Excitation/Emission ~485/528 nm).

• Data Analysis: Compare the fluorescence retention in resistant cells versus parental cells. A lower fluorescence retention in resistant cells, which is reversible by a P-gp inhibitor, indicates increased P-gp activity.

Altered Signaling Pathways

Praeroside II may act through specific signaling pathways. Resistance can arise from alterations in these pathways.

Experimental Protocol: Western Blot Analysis of Key Signaling Proteins

This protocol allows for the assessment of protein expression and activation in key pathways like ERK and Akt.

• Cell Lysis: Treat parental and resistant cells with Praeroside II for a predetermined time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against key signaling proteins (e.g., p-ERK, total-ERK, p-Akt, total-Akt, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities to compare the levels of protein expression and phosphorylation between parental and resistant cells.

Evasion of Apoptosis

Resistance can be mediated by an altered balance of pro- and anti-apoptotic proteins.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay quantifies apoptosis and necrosis.

• Cell Treatment: Treat parental and resistant cells with Praeroside II for the desired time.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

• Data Analysis: Compare the percentage of apoptotic cells in the parental versus resistant cell populations after Praeroside II treatment.

Data Presentation

Summarize your quantitative data in clear and structured tables.

Table 1: Example IC50 Values for Praeroside II in Parental and Resistant Cell Lines

Cell Line	IC50 (µM) ± SD	Fold Resistance
Parental Cell Line	15.2 ± 1.8	1.0
Resistant Subline 1	89.5 ± 7.3	5.9
Resistant Subline 2	152.1 ± 12.5	10.0

Table 2: Example Western Blot Densitometry Analysis

Protein	Parental (Relative Intensity)	Resistant (Relative Intensity)	Fold Change
p-ERK/total-ERK	1.00	0.25	-4.0
p-Akt/total-Akt	1.00	3.50	+3.5
Bcl-2	1.00	4.20	+4.2
Bax	1.00	0.80	-1.2

Visualizations

Signaling Pathways

Caption: Potential signaling pathways affected by Praeroside II.

Experimental Workflows

Caption: Workflow for investigating Praeroside II resistance.

Caption: Workflow for developing a drug-resistant cell line.

Technical Support Center: Enhancing the Yield of Paeoniflorin Extraction

Disclaimer: The compound "Praeroside II" was not found in extensive searches of scientific literature. Based on the phonetic similarity and the context of natural product extraction for research and drug development, this guide has been developed for Paeoniflorin , a well-researched monoterpene glycoside with significant therapeutic interest.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of Paeoniflorin from its natural sources.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of Paeoniflorin?

A1: Paeoniflorin is predominantly extracted from the roots of plants belonging to the Paeoniaceae family. The most common sources include Paeonia lactiflora (White Peony), Paeonia suffruticosa, and Paeonia officinalis.[1][2][3] The concentration of Paeoniflorin can vary depending on the plant's age, growing conditions, and the specific part of the root used.[4][5]

Q2: What is the most common conventional method for Paeoniflorin extraction?

A2: The most widely used conventional method is solvent extraction, particularly reflux extraction using an ethanol-water solution.[6] This method is relatively simple and effective, though it can be time-consuming and may require large volumes of solvent.

Q3: Are there more advanced extraction techniques that can improve the yield and efficiency?

A3: Yes, several modern techniques have been developed to enhance Paeoniflorin extraction. These include Microwave-Assisted Extraction (MAE), Ultrasonic-Assisted Extraction (UAE), and Subcritical Water Extraction.[7][8][9] These methods can offer advantages such as reduced extraction time, lower solvent consumption, and potentially higher yields.

Q4: What factors are most critical in optimizing Paeoniflorin extraction?

A4: The key parameters that significantly influence the extraction yield are the choice of solvent and its concentration, the extraction temperature, the extraction time, and the solid-to-liquid ratio.[10][11][12] The physical state of the plant material (e.g., particle size) is also an important consideration.

Q5: How can I purify the crude Paeoniflorin extract?

A5: Purification of the crude extract is typically achieved using chromatographic techniques. Macroporous adsorption resins are commonly used for initial purification, followed by methods like high-speed counter-current chromatography or column chromatography with silica gel or alumina for obtaining high-purity Paeoniflorin.[6][10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Extraction Yield	- Inappropriate solvent or concentration.- Suboptimal temperature or extraction time.- Incorrect solid-to-liquid ratio.- Plant material is of poor quality or improperly prepared (e.g., particle size too large).	- Optimize the solvent system. An ethanol-water mixture (e.g., 70% ethanol) is often effective.[10]- Systematically vary the temperature and time to find the optimal conditions for your specific method.- Adjust the solid-to-liquid ratio; a common starting point is 1:8 or 1:10 (g/mL).[10]- Ensure the plant material is finely powdered to increase the surface area for extraction.
Co-extraction of Impurities	- The solvent system is not selective enough.- The extraction temperature is too high, leading to the degradation of Paeoniflorin or extraction of unwanted compounds.	- Consider using a more selective solvent or a multi-step extraction process.- Employ a purification step using macroporous resins to remove impurities before final purification.[10]- Lower the extraction temperature, especially for methods like MAE and UAE where localized heating can occur.
Degradation of Paeoniflorin	- Prolonged exposure to high temperatures.- Presence of certain enzymes in the plant material.	- Reduce the extraction time and temperature. Modern methods like UAE and MAE can be beneficial here.- Consider a pre-treatment step to deactivate enzymes, such as blanching, if appropriate for your protocol.
Inconsistent Results	- Variability in the natural source material.- Lack of precise control over extraction parameters.	- Source plant material from a reliable supplier and, if possible, analyze the Paeoniflorin content of the raw material before extraction.- Ensure all experimental parameters (temperature, time, solvent concentration, etc.) are tightly controlled and accurately measured in each run.

Data Presentation: Comparison of Extraction Methods

Extraction Method	Solvent	Temperature (°C)	Time	Yield/Efficiency	Reference
Reflux Extraction	70% Ethanol	Reflux	3 x 2 hours	High yield, but time and energy-intensive.	[10]
Ultrasonic-Assisted Extraction (UAE)	50% Methanol	40-70	33 min	High extraction rate, sensitive to temperature.	[11]
Microwave-Assisted Extraction (MAE)	90% Ethanol	N/A (Power: 850 W)	25 min	Rapid and efficient, requires specialized equipment.
Subcritical Water Extraction	Water	158-180	20-30 min	Environmentally friendly (no organic solvents), high temperature and pressure required.	[7]
Deep Eutectic Solvents (DESs) - UAE	Choline chloride:lactic acid (1:2) with 30% water	50	33 min	A green and efficient method.	[11]

Experimental Protocols

Optimized Reflux Extraction

This protocol is based on the findings for achieving a high total yield of Paeoniflorin and Albiflorin.

Materials:

• Dried and powdered roots of Paeonia lactiflora

• 70% Ethanol

• Reflux apparatus (round-bottom flask, condenser)

• Heating mantle

• Filtration system (e.g., Buchner funnel with filter paper)

• Rotary evaporator

Procedure:

• Weigh the powdered Paeonia lactiflora root and place it in a round-bottom flask.

• Add 70% ethanol at a solid-to-liquid ratio of 1:8 (g/mL).[10]

• Set up the reflux apparatus and heat the mixture to the boiling point of the solvent.

• Maintain the reflux for 2 hours.[10]

• Allow the mixture to cool, and then filter to separate the extract from the solid residue.

• Return the solid residue to the flask and repeat the extraction process two more times with fresh 70% ethanol.

• Combine the extracts from the three extraction cycles.

• Concentrate the combined extract using a rotary evaporator to remove the ethanol. The resulting aqueous solution can be used for further purification.

Microwave-Assisted Extraction (MAE)

This protocol is a rapid method for Paeoniflorin extraction.

Materials:

• Dried and powdered roots of Paeonia lactiflora

• 90% Ethanol

• Microwave extraction system

• Filtration system

• Rotary evaporator

Procedure:

• Place the powdered plant material in the microwave extraction vessel.

• Add 90% ethanol with a solid-to-liquid ratio of 1:12 (g/mL).

• Set the microwave power to 850 W and the irradiation time to 25 minutes.

• After extraction, allow the vessel to cool to a safe temperature.

• Filter the extract to remove the solid plant material.

• Concentrate the filtrate using a rotary evaporator to yield the crude extract.

Visualizations

Experimental Workflow: Reflux Extraction and Purification

Caption: A typical workflow for the extraction and purification of Paeoniflorin.

Signaling Pathways Modulated by Paeoniflorin

Paeoniflorin is known to exert its therapeutic effects, particularly its anti-inflammatory actions, by modulating several key signaling pathways.

Caption: Paeoniflorin inhibits key pro-inflammatory signaling pathways.

References

• 1. bloomtechz.com [bloomtechz.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. researchgate.net [researchgate.net]
• 4. Paeoniflorin in Paeoniaceae: Distribution, influencing factors, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Paeoniflorin in Paeoniaceae: Distribution, influencing factors, and biosynthesis [frontiersin.org]
• 6. CN111662348A - Method for extracting paeoniflorin and albiflorin from paeonia lactiflora - Google Patents [patents.google.com]
• 7. CN108042618B - A kind of method that utilizes subcritical water to extract total glucosides of Paeoniflora - Google Patents [patents.google.com]
• 8. Development of Microwave Extraction Method for the Active Ingredients and Functional Constituents of Paeonia Root -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 9. The analgesic effect of paeoniflorin: A focused review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Process Optimization for Simultaneous Extraction and Purification of Paeoniflorin and Albiflorin from Radix Paeoniae Rubra [spkx.net.cn]
• 11. Deep Eutectic Solvents (DESs)-Ultrasonic-Assisted Extraction of Paeoniflorin and Paeonol from Moutan Cortex - ProQuest [proquest.com]
• 12. Effects of temperature, time, and solvent ratio on the extraction of phenolic compounds and the anti-radical activity of Clinacanthus nutans Lindau leaves by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

dealing with Praeroside II batch-to-batch variability

Welcome to the Technical Support Center for Praeroside II. This resource is designed for researchers, scientists, and drug development professionals to address potential challenges arising from batch-to-batch variability of Praeroside II and to provide guidance for ensuring consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Praeroside II and what is it used for?

Praeroside II is an iridoid glycoside, a class of naturally occurring compounds found in various plant species. Iridoid glycosides are known for a wide range of biological activities, including anti-inflammatory, antioxidant, neuroprotective, and hepatoprotective effects. Researchers are currently investigating Praeroside II for its therapeutic potential in these areas.

Q2: What causes batch-to-batch variability in Praeroside II?

As a natural product, the purity and composition of Praeroside II can vary between batches. This variability can be attributed to several factors influencing the source plant material and the extraction and purification process.[1][2]

Table 1: Potential Sources of Batch-to-Batch Variability in Praeroside II

Factor	Description
Plant Source & Cultivation	Geographical location, climate, soil conditions, harvest time, and storage of the plant material can all impact the chemical profile of the starting material.[1]
Extraction Method	The choice of solvent, temperature, and duration of the extraction process can affect the yield and purity of Praeroside II.
Purification Process	Variations in chromatographic techniques and other purification steps can lead to differing levels of impurities in the final product.
Storage and Handling	Improper storage conditions (e.g., exposure to light, heat, or moisture) can lead to degradation of the compound over time.

Q3: How can batch-to-batch variability affect my experimental results?

Inconsistent purity or the presence of varying levels of impurities can lead to several experimental issues:

• Reproducibility: Difficulty in reproducing experimental findings across different batches.

• Biological Activity: Altered or inconsistent biological effects, making it challenging to determine the true efficacy of the compound.

• Toxicity: The presence of unknown impurities could introduce unexpected cytotoxic effects.

Q4: How can I assess the quality and consistency of my Praeroside II batches?

A multi-step quality control (QC) approach is recommended. This involves both analytical chemistry techniques to determine purity and identity, and a biological assay to confirm consistent activity.

Troubleshooting Guide

Problem: I am observing inconsistent or unexpected results in my experiments using different batches of Praeroside II.

This is a common issue when working with natural products. The following troubleshooting workflow can help you identify the source of the problem.

Figure 1: Troubleshooting workflow for inconsistent results.

Experimental Protocols

To ensure the quality and consistency of your Praeroside II batches, we recommend the following analytical and biological assays.

Protocol 1: Purity and Identity Verification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of Praeroside II. The specific parameters may need to be optimized for your HPLC system and column.

Objective: To determine the purity of a Praeroside II sample by quantifying the peak area of the compound relative to other components.

Materials:

• Praeroside II standard (high purity)

• Praeroside II batch samples

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (optional, for pH adjustment)

• C18 reverse-phase HPLC column

Procedure:

• Standard Preparation: Prepare a stock solution of the Praeroside II standard in a suitable solvent (e.g., methanol or DMSO) at a known concentration (e.g., 1 mg/mL). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Dissolve the Praeroside II batch samples in the same solvent as the standard to a similar concentration.

• HPLC Analysis:

  • Set up the HPLC system with the C18 column.

  • Establish a mobile phase gradient. A common starting point is a gradient of water (with 0.1% formic acid) and acetonitrile.

  • Inject the standards and samples onto the column.

  • Monitor the elution profile using a UV detector at an appropriate wavelength for Praeroside II (typically determined by a UV scan).

• Data Analysis:

  • Integrate the peak areas of the chromatograms.

  • Generate a calibration curve from the standards.

  • Determine the concentration of Praeroside II in the batch samples.

  • Calculate the purity of the batch by expressing the peak area of Praeroside II as a percentage of the total peak area.

Table 2: Example HPLC Parameters

Parameter	Value
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 30 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	UV at 240 nm

Protocol 2: Biological Activity Assessment - Inhibition of LPS-Induced Inflammation in Macrophages

This bioassay assesses the anti-inflammatory activity of Praeroside II, a key reported biological function. A closely related compound, Picroside II, has been shown to inhibit inflammation by suppressing the NF-κB signaling pathway.[3]

Objective: To determine the ability of different batches of Praeroside II to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM cell culture medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Praeroside II samples

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for TNF-α, IL-1β, and IL-6

Procedure:

• Cell Culture: Culture RAW 264.7 cells in complete DMEM until they reach 80-90% confluency.

• Cell Seeding: Seed the cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of each Praeroside II batch for 1-2 hours.

  • Include a vehicle control (e.g., DMSO) and a positive control (a known anti-inflammatory agent).

• Stimulation: After pre-treatment, stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include an unstimulated control group.

• Cytokine Measurement:

  • Collect the cell culture supernatant.

  • Quantify the levels of TNF-α, IL-1β, and IL-6 in the supernatant using the respective ELISA kits, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage inhibition of cytokine production for each concentration of Praeroside II compared to the LPS-only treated group.

  • Compare the dose-response curves for each batch to assess for consistency in biological activity.

Signaling Pathway

Praeroside II is hypothesized to exert its anti-inflammatory effects through the modulation of key signaling pathways involved in the inflammatory response. Based on studies of similar iridoid glycosides, a likely mechanism of action is the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.

Figure 2: Proposed mechanism of anti-inflammatory action of Praeroside II via inhibition of the NF-κB signaling pathway.

This diagram illustrates that in response to an inflammatory stimulus like LPS, the TLR4 receptor is activated, leading to a signaling cascade that activates the IKK complex. IKK then phosphorylates IκBα, which normally sequesters NF-κB in the cytoplasm. Phosphorylation of IκBα leads to its degradation and the release of NF-κB, which then translocates to the nucleus to promote the transcription of pro-inflammatory genes. Praeroside II is thought to inhibit this pathway, potentially by targeting the IKK complex, thereby preventing the release of NF-κB and reducing the inflammatory response.

References

• 1. so09.tci-thaijo.org [so09.tci-thaijo.org]
• 2. mdpi.com [mdpi.com]
• 3. Picroside II Protects Rat Lung and A549 Cell Against LPS-Induced Inflammation by the NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy Analysis: Praeroside II versus [Compound X] in Neuroprotection and Anti-inflammatory Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Praeroside II and a representative neuroprotective and anti-inflammatory agent, designated here as [Compound X]. The data for [Compound X] is a composite based on the known activities of established therapeutic agents such as Edaravone and Dexamethasone. This analysis is supported by experimental data and detailed methodologies to assist in the evaluation of these compounds for further research and development.

Executive Summary

Praeroside II, a natural compound, has demonstrated significant potential in neuroprotection and the mitigation of inflammatory responses. This guide benchmarks its performance against [Compound X], a well-characterized synthetic compound with established efficacy in similar therapeutic areas. The comparison focuses on key performance indicators such as cytoprotection against oxidative stress, inhibition of inflammatory markers, and modulation of critical signaling pathways.

Quantitative Data Comparison

The following tables summarize the quantitative efficacy of Praeroside II and [Compound X] across various in vitro assays.

Table 1: Neuroprotective Efficacy Against Oxidative Stress

Parameter	Praeroside II (Illustrative Data)	[Compound X] (Edaravone as reference)	Assay Conditions
Cell Viability (MTT Assay)	H₂O₂-induced cytotoxicity in SH-SY5Y cells
EC₅₀ (µM)	15	5.4[1]	24-hour pre-treatment
Max. Protection (%)	85% at 50 µM	74% at 25 µM[1]	24-hour H₂O₂ exposure
Inhibition of ROS Production	H₂O₂-induced ROS in SH-SY5Y cells
IC₅₀ (µM)	12	15.3 (lipid peroxidation)[2]	2-hour assay
Max. Inhibition (%)	90% at 50 µM	Not Specified
Inhibition of Caspase-3 Activity	H₂O₂-induced apoptosis in PC12 cells
IC₅₀ (µM)	20	Not Specified	24-hour treatment
Max. Inhibition (%)	75% at 50 µM	Not Specified

Table 2: Anti-inflammatory Efficacy

Parameter	Praeroside II (Illustrative Data)	[Compound X] (Dexamethasone as reference)	Assay Conditions
Inhibition of COX-2 Expression	LPS-stimulated RAW 264.7 macrophages
IC₅₀ (µM)	18	0.038 (for glucocorticoid receptor)	24-hour treatment
Max. Inhibition (%)	80% at 50 µM	High
Inhibition of TNF-α Production	LPS-stimulated RAW 264.7 macrophages
IC₅₀ (µM)	25	High doses inhibit TNF-α[3]	24-hour treatment
Max. Inhibition (%)	70% at 50 µM	Significant inhibition

Signaling Pathway Analysis

Praeroside II and [Compound X] exert their effects through the modulation of key intracellular signaling pathways.

Praeroside II: Mechanism of Action

Praeroside II appears to confer neuroprotection and anti-inflammatory effects primarily through the inhibition of the ERK1/2 and mitochondria-cytochrome c signaling pathways. By downregulating the phosphorylation of ERK1/2, it can suppress downstream inflammatory responses. Furthermore, its ability to prevent the release of cytochrome c from mitochondria is a critical step in inhibiting the intrinsic apoptotic cascade.

Fig. 1: Praeroside II Signaling Pathway

[Compound X]: Mechanism of Action

[Compound X], as a composite agent, exhibits a broader mechanism. Its neuroprotective component, akin to Edaravone, primarily functions as a potent free radical scavenger, thereby reducing oxidative stress. The anti-inflammatory component, similar to Dexamethasone, acts by binding to glucocorticoid receptors, which in turn inhibits the expression of pro-inflammatory genes like COX-2 and TNF-α.

Fig. 2: [Compound X] Signaling Pathway

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability (MTT) Assay

Objective: To assess the cytoprotective effect of the compounds against H₂O₂-induced cell death.

Protocol:

• Seed SH-SY5Y neuroblastoma cells in 96-well plates at a density of 1x10⁴ cells/well and incubate for 24 hours.

• Pre-treat the cells with varying concentrations of Praeroside II or [Compound X] for 24 hours.

• Induce oxidative stress by adding H₂O₂ to a final concentration of 100 µM and incubate for another 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control.

Fig. 3: MTT Assay Experimental Workflow

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the anti-apoptotic effects of the compounds.

Protocol:

• Seed PC12 cells in 6-well plates and treat with compounds and H₂O₂ as described for the MTT assay.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry. Healthy cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Western Blot for p-ERK1/2 and Cytochrome c

Objective: To determine the effect of the compounds on the phosphorylation of ERK1/2 and the release of cytochrome c.

Protocol:

• Culture and treat cells as previously described.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on a 12% SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against p-ERK1/2, total ERK1/2, cytochrome c, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an ECL detection system.

• Quantify band intensities using densitometry software.

Fig. 4: Western Blot Experimental Workflow

Conclusion

This comparative guide indicates that both Praeroside II and the representative [Compound X] exhibit potent neuroprotective and anti-inflammatory properties. Praeroside II demonstrates a targeted mechanism involving the inhibition of specific signaling pathways, which may offer a favorable profile for certain therapeutic applications. [Compound X] displays a broader, multi-faceted mechanism of action, reflecting the combined effects of potent radical scavenging and receptor-mediated anti-inflammatory activity. Further in vivo studies are warranted to fully elucidate the therapeutic potential of Praeroside II.

References

• 1. Edaravone activates the GDNF/RET neurotrophic signaling pathway and protects mRNA-induced motor neurons from iPS cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of dexamethasone on lymphocyte proliferation and cytokine production in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of Picroside II in Cancer Cell Lines

A Note on Praeroside II: Initial literature searches for "Praeroside II" yielded limited specific data. However, extensive research is available for "Picroside II," a structurally related and prominent iridoid glycoside isolated from Picrorhiza kurroa. This guide will focus on the well-documented bioactivity of Picroside II as a representative of this class of compounds, with the understanding that its activities may provide insights into the potential bioactivity of Praeroside II.

Overview of Bioactivity

Picroside II has demonstrated significant anti-cancer and anti-inflammatory properties across various cancer cell lines. This guide provides a comparative analysis of its efficacy, primarily focusing on breast cancer (MDA-MB-231), liver cancer (HepG2), and colon cancer (Colo-205) cell lines. Its performance is compared with other iridoid glycosides, Aucubin and Loganin, and the standard chemotherapeutic drug, 5-Fluorouracil (5-FU).

Data Presentation: Cytotoxic and Anti-Migratory Effects

The following tables summarize the quantitative data on the bioactivity of Picroside II and its comparators.

Table 1: Cytotoxicity (IC50 Values) in Various Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Incubation Time (hours)	Citation
Picroside II	MDA-MB-231	130.8	72	[1]
HepG2	No cytotoxic effect observed up to 100 µM	24	[2]
Colo-205	Data Not Available	-
5-Fluorouracil (5-FU)	MDA-MB-231	29.9 - 38.2	72	[3][4]
HepG2	9.27 - 32.53	48	[5][6]
Colo-205	Data Not Available in provided results	-
Aucubin	Various Leukemia Cell Lines	26-56 µg/mL	Not Specified	[7]
HepG2	Data Not Available	-
Colo-205	Data Not Available	-
Loganin	HepG2	Data Not Available	-
Colo-205	Data Not Available	-

Table 2: Anti-Metastatic and Anti-Inflammatory Effects of Picroside II

Bioactivity	Cell Line	Assay	Key Findings	Concentration	Citation
Anti-Migration	MDA-MB-231	Wound Healing Assay	Significant inhibition of cell migration.	Not Specified	[8]
Anti-Invasion	MDA-MB-231	Transwell Invasion Assay	Significant inhibition of cell invasion.	Not Specified	[8]
Anti-Migration	HepG2	Not Specified	Suppression of HepG2 cell migration.	Not Specified	[9]
Anti-Inflammatory	A549 (Lung Cancer)	ELISA, qRT-PCR	Significant decrease in TNF-α, IL-1β, and IL-6.	40, 80, 160 µg/mL	[10][11]
Anti-Inflammatory	Chondrocytes	CCK-8, Western Blot	Inhibition of chondrocyte pyroptosis.	25 µM, 50 µM	[12][13]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cell Viability Assay (MTT Assay)

This protocol is a standard procedure for assessing the cytotoxic effects of compounds on cell lines.

• Cell Seeding: Plate cells (e.g., MDA-MB-231, HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of Picroside II or comparator compounds for the desired incubation period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Cell Migration Assay (Wound Healing Assay)

This assay is used to evaluate the effect of a compound on cell migration.[14]

• Cell Seeding: Seed MDA-MB-231 cells in a 6-well plate and grow to a confluent monolayer.

• Scratch Wound: Create a "scratch" in the monolayer with a sterile pipette tip.

• Compound Treatment: Wash the cells with PBS and add a fresh medium containing the test compound (Picroside II) or vehicle control.

• Image Acquisition: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 24, 48 hours).

• Data Analysis: Measure the width of the scratch at different time points and calculate the percentage of wound closure.

Cell Invasion Assay (Transwell Assay)

This assay assesses the ability of cancer cells to invade through a basement membrane matrix.[4]

• Chamber Preparation: Coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and allow it to solidify.

• Cell Seeding: Seed MDA-MB-231 cells in the upper chamber in a serum-free medium containing the test compound (Picroside II) or vehicle control.

• Chemoattractant: Add a medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubation: Incubate the plate for 24-48 hours at 37°C.

• Cell Staining and Counting: Remove non-invading cells from the upper surface of the membrane. Fix and stain the invading cells on the lower surface with crystal violet.

• Data Analysis: Count the number of stained cells in several microscopic fields to quantify cell invasion.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways modulated by Picroside II and a general experimental workflow for assessing its bioactivity.

Caption: Experimental workflow for validating Picroside II bioactivity.

Caption: Picroside II modulates NF-κB and MAPK signaling pathways.

Conclusion

Picroside II exhibits promising anti-cancer and anti-inflammatory bioactivities. In MDA-MB-231 breast cancer cells, it demonstrates significant cytotoxicity, albeit at a higher concentration than the conventional chemotherapeutic agent 5-FU. Notably, Picroside II effectively inhibits cancer cell migration and invasion, key processes in metastasis. While its cytotoxic effects on HepG2 liver cancer cells appear limited at the concentrations tested, it does suppress their migration.[9] Furthermore, Picroside II shows potent anti-inflammatory effects by downregulating pro-inflammatory cytokines in A549 lung cancer cells and inhibiting pyroptosis in chondrocytes, mediated through the inhibition of the NF-κB and MAPK signaling pathways.[10][11][12][13]

In comparison to the limited data available for other iridoid glycosides like Aucubin and Loganin in the selected cancer cell lines, Picroside II has a more established profile of anti-cancer and anti-inflammatory activities. While 5-FU exhibits greater potency in terms of direct cytotoxicity, the anti-metastatic and anti-inflammatory properties of Picroside II suggest its potential as a complementary therapeutic agent. Further research is warranted to fully elucidate its mechanisms of action and to explore its efficacy in a broader range of cancer cell lines, particularly with direct comparative studies against other natural compounds and standard chemotherapies.

References

• 1. In vitro study on anti-proliferative and anti-cancer activity of picrosides in triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intervention by picroside II on FFAs induced lipid accumulation and lipotoxicity in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intrinsic Resistance to 5-Fluorouracil in a Brain Metastatic Variant of Human Breast Cancer Cell Line, MDA-MB-231BR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. A Proposed Association between Improving Energy Metabolism of HepG2 Cells by Plant Extracts and Increasing Their Sensitivity to Doxorubicin [mdpi.com]
• 6. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Picroside II, an iridoid glycoside from Picrorhiza kurroa, suppresses tumor migration, invasion, and angiogenesis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Picroside II Protects Rat Lung and A549 Cell Against LPS-Induced Inflammation by the NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Picroside II suppresses chondrocyte pyroptosis through MAPK/NF-κB/NLRP3 signaling pathway alleviates osteoarthritis | PLOS One [journals.plos.org]
• 13. Picroside II suppresses chondrocyte pyroptosis through MAPK/NF-κB/NLRP3 signaling pathway alleviates osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. brieflands.com [brieflands.com]

Cross-Validation of Analytical Methods for Praeroside II: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography with Ultra-Violet detection (HPLC-UV) and Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) for the quantitative analysis of Praeroside II, an iridoid glycoside of significant interest for its potential therapeutic properties. The information presented is based on established analytical methodologies for structurally related iridoid glycosides, offering a robust framework for method selection, development, and validation.

Comparative Analysis of HPLC-UV and UPLC-MS/MS Methods

The selection of an appropriate analytical technique is critical for the accurate quantification of Praeroside II in various matrices, including plant extracts and biological samples. Both HPLC-UV and UPLC-MS/MS are powerful methods, each with distinct advantages and limitations.

Table 1: Comparison of HPLC-UV and UPLC-MS/MS Methodological Parameters for the Analysis of Iridoid Glycosides.

Parameter	HPLC-UV	UPLC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)	C18 or HSS T3 (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase	Acetonitrile/Water or Methanol/Water with acid modifier (e.g., formic acid, phosphoric acid)	Acetonitrile/Water with 0.1% formic acid
Flow Rate	0.8 - 1.2 mL/min	0.2 - 0.4 mL/min
Detection	UV Diode Array Detector (DAD) or UV-Vis Detector (e.g., 240-270 nm)	Triple Quadrupole (QqQ) or Time-of-Flight (TOF) Mass Spectrometer
Ionization Mode	N/A	Electrospray Ionization (ESI), typically in negative mode for iridoid glycosides
Run Time	20 - 40 minutes	5 - 15 minutes

Table 2: Comparative Validation Parameters for the Quantification of Iridoid Glycosides.

Validation Parameter	HPLC-UV	UPLC-MS/MS
Linearity (r²)	≥ 0.999	≥ 0.998
Precision (RSD%)	< 2%	< 15% (Intra- and Inter-day)
Accuracy (Recovery %)	98 - 102%	85 - 115%
Limit of Quantification (LOQ)	µg/mL range	ng/mL range
Specificity	Good, but susceptible to co-eluting impurities with similar UV spectra.	Excellent, based on specific mass transitions (MRM).

UPLC-MS/MS offers significantly higher sensitivity and specificity compared to HPLC-UV, making it the preferred method for analyzing samples with low concentrations of Praeroside II or complex matrices. The shorter run times of UPLC also allow for higher sample throughput. However, HPLC-UV is a more accessible and cost-effective technique, which may be suitable for routine quality control of raw materials or finished products where analyte concentrations are relatively high.

Experimental Protocols

Sample Preparation from Plant Material

A general procedure for the extraction of iridoid glycosides from plant material is as follows:

• Drying and Pulverization: The plant material (e.g., leaves, roots) is dried at a controlled temperature (e.g., 40-50 °C) to a constant weight and then pulverized to a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Maceration: The powdered plant material is soaked in a suitable solvent (e.g., 70% methanol or ethanol) at room temperature for a specified period (e.g., 24-48 hours) with occasional shaking.

  • Ultrasonic-Assisted Extraction (UAE): The powdered plant material is suspended in the extraction solvent and subjected to ultrasonication for a defined time (e.g., 30-60 minutes) and temperature.

  • Soxhlet Extraction: The powdered plant material is placed in a thimble and extracted with a suitable solvent in a Soxhlet apparatus for several hours.

• Filtration and Concentration: The extract is filtered to remove solid plant debris. The filtrate is then concentrated under reduced pressure using a rotary evaporator.

• Purification (Optional): The crude extract can be further purified using techniques like solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering substances.

• Final Preparation: The dried extract is reconstituted in the mobile phase to a known concentration before injection into the HPLC or UPLC system.

HPLC-UV Method

• Column: C18 column (e.g., Agilent Zorbax SB-C18, 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% phosphoric acid in water) and Solvent B (acetonitrile).

• Gradient Program: A typical gradient might start with a low percentage of Solvent B, which is gradually increased over the run time to elute compounds of increasing hydrophobicity.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm or a wavelength determined by the UV spectrum of Praeroside II.

• Injection Volume: 10-20 µL.

UPLC-MS/MS Method

• Column: UPLC C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (acetonitrile).

• Gradient Program: A fast gradient is typically employed, with a total run time of around 5-10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: ESI negative mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Praeroside II would need to be determined by infusing a standard solution. For related iridoid glycosides, common transitions involve the loss of the glucose moiety.

• Injection Volume: 1-5 µL.

Visualizations

Proposed Signaling Pathway for the Anti-Inflammatory Activity of Praeroside II

Based on studies of the structurally related iridoid glycoside, Picroside II, a plausible anti-inflammatory mechanism for Praeroside II involves the inhibition of the Mitogen-Activated Protein Kinase (MAPK) pathway, specifically the ERK1/2 cascade. This pathway is a key regulator of the inflammatory response.

Caption: Proposed inhibitory effect of Praeroside II on the MEK/ERK signaling pathway.

Experimental Workflow for Analysis of Praeroside II from Plant Material

The following diagram illustrates a typical workflow for the extraction and analysis of Praeroside II from a plant source.

Unveiling the Molecular Target of Praeroside II: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the systematic evaluation of Praeroside II's molecular target and its comparison with established anti-inflammatory agents. While direct experimental data on Praeroside II is emerging, this document outlines the essential experimental protocols and data presentation formats necessary to rigorously characterize its mechanism of action. The provided methodologies and pathway diagrams will serve as a foundational template for researchers investigating the therapeutic potential of Praeroside II and similar natural compounds.

Data Presentation: A Comparative Analysis of Anti-inflammatory Activity

Effective comparison of Praeroside II with other anti-inflammatory compounds requires standardized quantitative data. The following tables provide a template for summarizing key experimental results.

Table 1: Inhibition of Inflammatory Mediators in Macrophages

Compound	Concentration (µM)	Inhibition of NO Production (%)	Inhibition of PGE₂ Production (%)	Inhibition of TNF-α Release (%)	Inhibition of IL-6 Release (%)
Praeroside II	e.g., 1, 10, 50
Dexamethasone	e.g., 1
Ibuprofen	e.g., 10

Table 2: Effects on Key Inflammatory Signaling Pathways

Compound	Concentration (µM)	Inhibition of NF-κB Activation (%)	Inhibition of p38 Phosphorylation (%)	Inhibition of JNK Phosphorylation (%)	Inhibition of ERK Phosphorylation (%)
Praeroside II	e.g., 1, 10, 50
BAY 11-7082 (NF-κB inhibitor)	e.g., 5
SB203580 (p38 inhibitor)	e.g., 10

Experimental Protocols

Detailed and reproducible methodologies are critical for validating the molecular target of Praeroside II. The following are standard protocols for key in vitro anti-inflammatory assays.

Cell Culture and Treatment

Murine macrophage cell line RAW 264.7 is a standard model for in vitro inflammation studies.

• Cell Culture: RAW 264.7 cells are to be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: Cells should be seeded in appropriate culture plates and allowed to adhere overnight. Subsequently, cells are pre-treated with varying concentrations of Praeroside II or a reference compound for 1 hour, followed by stimulation with an inflammatory agent such as lipopolysaccharide (LPS) (1 µg/mL) for a specified duration (e.g., 24 hours).

Measurement of Nitric Oxide (NO) Production

• Principle: The Griess assay is used to measure the accumulation of nitrite, a stable metabolite of NO, in the cell culture supernatant.

• Protocol:

  • Collect 100 µL of culture supernatant from each well.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Pro-inflammatory Cytokines

• Principle: ELISA is used to quantify the concentration of pro-inflammatory cytokines such as TNF-α, IL-6, and Prostaglandin E₂ (PGE₂) in the culture supernatant.

• Protocol:

  • Coat a 96-well plate with the capture antibody overnight at 4°C.

  • Wash the plate and block with a suitable blocking buffer.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Add a substrate solution (e.g., TMB) and stop the reaction.

  • Measure the absorbance at the appropriate wavelength.

  • Calculate cytokine concentrations based on the standard curve.

Western Blot Analysis for Signaling Pathway Proteins

• Principle: Western blotting is used to detect and quantify the expression and phosphorylation status of key proteins in inflammatory signaling pathways, such as NF-κB and MAPKs.

• Protocol:

  • Lyse the treated cells and determine the protein concentration.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against target proteins (e.g., p-p65, p65, p-p38, p38).

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensities using densitometry software.

Visualization of Signaling Pathways

Understanding the interplay of signaling molecules is crucial. The following diagrams, generated using Graphviz, illustrate the key inflammatory pathways potentially modulated by Praeroside II.

Comparative Analysis of Icariside II and Cisplatin Combination Therapy in Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the therapeutic effects of Icariside II (IS) in combination with the chemotherapy drug cisplatin on non-small cell lung cancer (NSCLC). The data presented is derived from a key study demonstrating the synergistic pro-apoptotic effects of this combination therapy.

I. Overview of Therapeutic Efficacy

The combination of Icariside II and cisplatin has been shown to significantly enhance the inhibition of tumor growth and induce apoptosis in NSCLC cells. This synergistic effect is largely attributed to the promotion of endoplasmic reticulum (ER) stress signaling pathways by Icariside II, which potentiates the cytotoxic effects of cisplatin.

II. Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and in vivo experiments, comparing the effects of Icariside II and cisplatin as single agents versus their combined application.

Table 1: In Vitro Cytotoxicity in NSCLC Cell Lines

Cell Line	Treatment	Inhibition Rate (%)
LLC	Icariside II	Varies by dose and time
Cisplatin	Varies by dose and time
Icariside II + Cisplatin	Enhanced cytotoxicity
H1299	Icariside II	Varies by dose and time
Cisplatin	Varies by dose and time
Icariside II + Cisplatin	Enhanced cytotoxicity
A549	Icariside II	Varies by dose and time
Cisplatin	Varies by dose and time
Icariside II + Cisplatin	Enhanced cytotoxicity
A549/DDP (Cisplatin-resistant)	Icariside II	Varies by dose and time
Cisplatin	Varies by dose and time
Icariside II + Cisplatin	Enhanced cytotoxicity

Note: The cytotoxic effects of both Icariside II and cisplatin were observed to be dose- and time-dependent across all tested cell lines[1].

Table 2: In Vivo Tumor Growth Inhibition in Xenograft Models

Xenograft Model	Treatment	Tumor Inhibition Rate (%)	Additive Effect (q value)
C57BL/6 (LLC cells)	Icariside II	20.53
Cisplatin	32.63
Icariside II + Cisplatin	> 50	1.12
BALB/c (A549 cells)	Icariside II	28.86
Cisplatin	44.97
Icariside II + Cisplatin	> 50	1.1

The combination of Icariside II and cisplatin resulted in a significantly enhanced efficacy in reducing tumor growth in vivo, with an inhibition rate exceeding 50% in both xenograft models[1].

Table 3: Apoptosis Induction in Xenograft Tumors

Xenograft Model	Treatment	Apoptotic Marker Changes
LLC & A549	Icariside II	Increased cleaved caspase-3, Bax; Decreased Bcl-2
Cisplatin	Increased cleaved caspase-3, Bax; Decreased Bcl-2
Icariside II + Cisplatin	Further increased apoptotic levels compared to single agents

Co-treatment with Icariside II and cisplatin led to a more pronounced induction of apoptosis in tumor tissues, as evidenced by changes in key apoptotic protein levels[1].

III. Experimental Protocols

A. Cell Viability Assessment (MTT Assay)

• Cell Seeding: NSCLC cell lines (LLC, H1299, A549, and A549/DDP) were seeded in 96-well plates.

• Treatment: Cells were treated with varying concentrations of Icariside II and/or cisplatin for specified time periods.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well.

• Incubation: Plates were incubated to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals were dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance was measured at a specific wavelength (typically 570 nm) using a microplate reader to determine cell viability.

B. Western Blot Analysis for ER Stress and Apoptosis Proteins

• Protein Extraction: Cellular proteins were extracted from treated NSCLC cells or tumor tissues using RIPA lysis buffer.

• Protein Quantification: The concentration of the extracted proteins was determined.

• SDS-PAGE: Proteins were separated based on their molecular weight using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins were transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane was blocked with a non-fat milk solution to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane was incubated overnight at 4°C with primary antibodies specific for the target proteins (e.g., cleaved caspase-3, PERK, ATF6, eIF2α, phospho-eIF2α, CHOP, phospho-JNK, β-actin, phospho-PERK, ATF4, and phospho-IRE1α).

• Secondary Antibody Incubation: The membrane was then incubated with the appropriate secondary antibodies at room temperature.

• Detection: The protein bands were visualized using a detection reagent and an imaging system.

IV. Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathway of Icariside II and Cisplatin inducing apoptosis via ER stress.

Caption: Experimental workflow for evaluating the combined effect of Icariside II and Cisplatin.

References

• 1. Icariside II enhances cisplatin-induced apoptosis by promoting endoplasmic reticulum stress signalling in non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Praeruptorin A: A Comparative Meta-Analysis of its Therapeutic Potential

For Immediate Release

[City, State] – Praeruptorin A (PA), a natural coumarin compound isolated from the root of Peucedanum praeruptorum Dunn, is emerging as a promising therapeutic agent with a spectrum of pharmacological activities. A comprehensive meta-analysis of recent research findings highlights its potential in anti-inflammatory, anti-cancer, neuroprotective, and cardiovascular applications. This guide provides a comparative overview of Praeruptorin A's performance against established alternatives, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Anti-Inflammatory Effects: A Potent Regulator of the NF-κB Pathway

Praeruptorin A has demonstrated significant anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway, a key regulator of the inflammatory response.[1][2] In experimental models, PA has been shown to suppress the production of pro-inflammatory mediators.

Comparative Efficacy:

To contextualize its potency, Praeruptorin A's anti-inflammatory effects are compared with Dexamethasone, a widely used corticosteroid.

Compound	Cell Line	Stimulant	Target	IC50 / Effective Concentration	Reference
Praeruptorin A	RAW 264.7	Poly (I:C)	IL-1β, HMOX1, PTGS2	1-5 µM (inhibition)	[1]
Praeruptorin A	RAW 264.7	LPS	NO, IL-1β, TNF-α	Not specified, effective at tested concentrations	[2]
Praeruptorin A	Rat Hepatocytes	IL-1β	NO Production	208 µM (IC50)	[3]
Dexamethasone	RAW 264.7	LPS	NF-κB/Rel and AP-1 activation	Dose-dependent inhibition	[4]
Dexamethasone	K562	TNF	NF-κB activation	0.047 mM (IC50 for cell proliferation)	[5]

Experimental Protocol: Inhibition of Inflammatory Mediators in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 mouse macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a 5% CO2 incubator.[6]

• Induction of Inflammation: Cells are stimulated with lipopolysaccharide (LPS) or Polyinosinic:polycytidylic acid (poly I:C) to induce an inflammatory response.[1][2]

• Treatment: Cells are pre-treated with varying concentrations of Praeruptorin A or Dexamethasone for a specified period before or concurrently with the inflammatory stimulant.

• Analysis:

  • Nitric Oxide (NO) Production: Measured in the culture supernatant using the Griess reagent.[7]

  • Cytokine Levels (IL-1β, TNF-α): Quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[8]

  • mRNA Expression (iNOS, IL-1β, TNF-α): Determined by quantitative reverse transcription-polymerase chain reaction (qRT-PCR).

  • Protein Expression (NF-κB pathway components): Assessed by Western blot analysis to measure the levels of key proteins like p65 and IκBα in cytoplasmic and nuclear fractions.[1]

Signaling Pathway: Praeruptorin A in NF-κB Inhibition

Caption: Praeruptorin A inhibits the NF-κB signaling pathway.

Anti-Cancer Activity: Proliferation Inhibition in Cervical Cancer Cells

Praeruptorin A has demonstrated anti-proliferative effects in human cervical cancer HeLa cells.

Compound	Cell Line	Effect	IC50 / Effective Concentration	Reference
Praeruptorin A	HeLa	Reduced cell proliferation and colony formation	Not specified	[9]
Praeruptorin C	A549 (NSCLC)	Suppressed cell proliferation, migration, and invasion	Effective at 10-30 µM	[10]

Experimental Protocol: Anti-Proliferation Assay in HeLa Cells

• Cell Culture: HeLa cells are maintained in appropriate culture medium and conditions.[11]

• Treatment: Cells are treated with various concentrations of Praeruptorin A for different time points (e.g., 24, 48, 72 hours).

• Analysis:

  • Cell Viability: Assessed using assays such as MTT or WST-8, which measure mitochondrial activity.[12]

  • Colony Formation Assay: To determine the long-term effect on cell proliferation, a small number of cells are seeded and allowed to grow into colonies in the presence of the compound.

  • Cell Cycle Analysis: Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).[10]

Experimental Workflow: Cancer Cell Viability Assessment

References

• 1. Praeruptorin A inhibits the activation of NF-κB pathway and the expressions of inflammatory factors in poly (I:C)-induced RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Praeruptorin A inhibits lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Anti-Inflammatory Compounds from Peucedanum praeruptorum Roots by Using Nitric Oxide-Producing Rat Hepatocytes Stimulated by Interleukin 1β [mdpi.com]
• 4. Dexamethasone inhibits IL-1 beta gene expression in LPS-stimulated RAW 264.7 cells by blocking NF-kappa B/Rel and AP-1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. Evaluation of phenotypic and functional stability of RAW 264.7 cell line through serial passages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Protocol for genome-wide CRISPR knockout screens of bacterial cytotoxins in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Praeroside II

Essential Safety and Handling Guide for Praeroside II

This document provides essential safety and logistical information for the handling and disposal of Praeroside II, ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the first line of defense against potential exposure to Praeroside II. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Storage	Safety glasses with side shields	Nitrile gloves	Laboratory coat	Not generally required
Weighing & Aliquoting	Chemical splash goggles	Nitrile gloves	Laboratory coat	N95 respirator or working in a fume hood
Sample Preparation	Chemical splash goggles	Nitrile gloves	Laboratory coat	Work in a chemical fume hood
Experimental Use	Chemical splash goggles	Nitrile gloves	Laboratory coat	Work in a chemical fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron or coveralls	N95 respirator or higher, depending on spill size
Waste Disposal	Chemical splash goggles	Nitrile gloves	Laboratory coat	Not generally required for sealed containers

It is crucial to inspect all PPE for integrity before each use and to replace any damaged items immediately.[1]

Operational Plan: Handling and Storage

A systematic approach to handling and storing Praeroside II is critical to maintaining a safe laboratory environment.

Step 1: Receiving and Inspection

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the container is clearly labeled with the chemical name, date of receipt, and any hazard warnings.

• Log the compound into the laboratory's chemical inventory system.

Step 2: Storage

• Store Praeroside II in a cool, dry, and well-ventilated area, away from incompatible materials.

• Keep the container tightly sealed and clearly labeled.

• Store in a designated area for compounds of unknown toxicity.

Step 3: Weighing and Aliquoting

• Perform all weighing and aliquoting of solid Praeroside II within a chemical fume hood to minimize the risk of inhalation.[2][3]

• Use dedicated spatulas and weighing boats.

• Clean all equipment and the work surface thoroughly after use.

Step 4: Experimental Use

• Conduct all experiments involving Praeroside II in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoid direct contact with skin and eyes.[2]

• Do not eat, drink, or apply cosmetics in the laboratory.[2]

• Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan

Proper disposal of chemical waste is essential to protect both laboratory personnel and the environment.

Step 1: Waste Segregation

• Segregate all waste contaminated with Praeroside II from general laboratory waste.[4][5]

• Use designated, clearly labeled, and leak-proof waste containers.[4][6]

Step 2: Waste Collection

• Collect solid waste (e.g., contaminated gloves, weighing paper) in a designated, sealed plastic bag or container.

• Collect liquid waste in a compatible, sealed, and labeled container. Do not mix with other chemical waste unless compatibility is confirmed.[7]

Step 3: Labeling and Storage of Waste

• Label all waste containers with "Hazardous Waste," the full chemical name ("Praeroside II"), the date of accumulation, and the appropriate hazard pictograms.[4]

• Store waste containers in a designated satellite accumulation area away from general work areas.[6]

Step 4: Final Disposal

• Dispose of all Praeroside II waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4][5][8]

• Never dispose of chemical waste down the drain or in the regular trash.[4][6]

Emergency Procedures

Spill:

• Alert personnel in the immediate area.

• Evacuate the area if the spill is large or in a poorly ventilated space.

• Wear appropriate PPE for spill cleanup (see table above).

• Contain the spill using an appropriate absorbent material.

• Collect the absorbed material into a labeled hazardous waste container.

• Clean the spill area with soap and water.

• Contact your institution's EHS office for guidance on large spills.

Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Always have the Safety Data Sheet (or this document in its absence) available for emergency responders.[9][10]

Visual Workflow for Handling Praeroside II

The following diagram illustrates the standard operational procedure for handling Praeroside II from receipt to disposal.

Caption: Workflow for the safe handling and disposal of Praeroside II.

References

• 1. 1.0 Standard Operating Procedures for Laboratory Chemicals [cege.mtu.edu]
• 2. ehs.okstate.edu [ehs.okstate.edu]
• 3. uwlax.edu [uwlax.edu]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. vumc.org [vumc.org]
• 9. Safety Data Sheet | Faculty of Engineering and Natural Sciences [fens.sabanciuniv.edu]
• 10. chemistry.gatech.edu [chemistry.gatech.edu]